Acetyl-L-carnitine-d9

Core Science & Biosynthesis

Acetyl-L-carnitine-d9: A Technical Guide for its Application as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-L-carnitine-d9 is the deuterated form of Acetyl-L-carnitine, a naturally occurring amino acid derivative crucial for energy metabolism. In the realm of analytical chemistry, particularly in quantitative mass spectrometry, Acetyl-L-carnitine-d9 serves as an invaluable tool. Its primary application is as an internal standard (IS) for the accurate quantification of endogenous Acetyl-L-carnitine in various biological matrices.[1][2] This technical guide provides an in-depth overview of Acetyl-L-carnitine-d9, its properties, and its principal use in research, with a focus on experimental protocols and data interpretation for liquid chromatography-tandem mass spectrometry (LC-MS/MS) applications.

The use of a stable isotope-labeled internal standard, such as Acetyl-L-carnitine-d9, is considered the gold standard in quantitative bioanalysis.[3] This is because its physicochemical properties are nearly identical to the analyte of interest, Acetyl-L-carnitine. Consequently, it co-elutes during chromatographic separation and experiences similar ionization efficiency and potential matrix effects in the mass spectrometer. This co-behavior allows for the correction of variability introduced during sample preparation, injection, and ionization, leading to highly accurate and precise quantification.

Physicochemical Properties and Mass Spectrometric Behavior

Acetyl-L-carnitine-d9 is structurally identical to Acetyl-L-carnitine, with the exception of nine hydrogen atoms being replaced by their stable isotope, deuterium. This isotopic substitution results in a mass shift of +9 Daltons, which is readily distinguishable by a mass spectrometer, while minimally affecting the molecule's chemical behavior.

Quantitative Data for LC-MS/MS Analysis

The following tables summarize key quantitative parameters for the analysis of Acetyl-L-carnitine using Acetyl-L-carnitine-d9 as an internal standard. These values are critical for setting up selective and sensitive LC-MS/MS methods.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Polarity
Acetyl-L-carnitine	204.1	145.1	Positive
Acetyl-L-carnitine	204.1	85.1	Positive
Acetyl-L-carnitine-d9 (Internal Standard)	213.1	154.1	Positive
Acetyl-L-carnitine-d9 (Internal Standard)	213.1	94.1	Positive
Acetyl-L-carnitine-d3 (Alternative IS)	207.1	145.1	Positive

Table 1: Multiple Reaction Monitoring (MRM) transitions for Acetyl-L-carnitine and its deuterated internal standards. The primary fragmentation of acetylcarnitines involves the neutral loss of trimethylamine.[4]

Experimental Protocols

The following section details a generalized methodology for the quantification of Acetyl-L-carnitine in plasma samples using Acetyl-L-carnitine-d9 as an internal standard, based on common practices in the field.

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for extracting small molecules like Acetyl-L-carnitine from complex biological matrices such as plasma.

• Aliquoting: Aliquot 100 µL of plasma sample into a microcentrifuge tube.

• Internal Standard Spiking: Add a known concentration of Acetyl-L-carnitine-d9 solution to each plasma sample.

• Protein Precipitation: Add 300 µL of cold methanol (B129727) to each sample.

• Vortexing: Vortex the samples for 10 seconds to ensure thorough mixing and protein precipitation.

• Incubation: Incubate the samples for 10 minutes at ambient temperature.

• Centrifugation: Centrifuge the samples at 4000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer 100 µL of the supernatant to a new vial.

• Dilution: Dilute the supernatant with 900 µL of the initial mobile phase (e.g., 0.1% formic acid in water).

• Vortexing: Vortex the final sample for 10 seconds before injection into the LC-MS/MS system.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

The following are typical parameters for the chromatographic separation and mass spectrometric detection of Acetyl-L-carnitine.

Parameter	Description
LC Column	C18 reversed-phase column (e.g., 2.1 x 150 mm, 4 µm) or a HILIC column (e.g., 50 x 2.0 mm).[4][6]
Mobile Phase A	0.1% Formic Acid in Water.[6]
Mobile Phase B	0.1% Formic Acid in Acetonitrile.[6]
Gradient Elution	A typical gradient starts with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the analyte. For example: 0-1 min at 20% B, 1-5 min ramp to 70% B, 5-7 min hold at 70% B, 7-8 min return to 20% B.[6]
Flow Rate	0.4 mL/min.[6]
Injection Volume	1 µL.[6]
Ionization Mode	Electrospray Ionization (ESI), Positive.
Scan Type	Multiple Reaction Monitoring (MRM).

Table 2: Example LC-MS/MS parameters for the analysis of Acetyl-L-carnitine.

Visualizations

The following diagrams illustrate the experimental workflow and the underlying principle of using a deuterated internal standard in mass spectrometry.

References

• 1. Building diagrams using graphviz | Chad’s Blog [chadbaldwin.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bevital.no [bevital.no]
• 5. LC-MS/MS Analysis of 25 Underivatized Acylcarnitines for Differential Diagnosis [restek.com]
• 6. Acetyl-L-Carnitine in Plasma Analyzed with LCMS - AppNote [mtc-usa.com]

An In-depth Technical Guide to the Synthesis and Characterization of Acetyl-L-carnitine-d9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of Acetyl-L-carnitine-d9, a deuterated isotopologue of the endogenous metabolite Acetyl-L-carnitine. This stable isotope-labeled compound is a valuable tool in metabolic research, serving as an internal standard for mass spectrometry-based quantification and as a tracer for metabolic flux analysis.

Synthesis of Acetyl-L-carnitine-d9

The synthesis of Acetyl-L-carnitine-d9 is achieved through the acetylation of commercially available L-carnitine-d9 using a deuterated acetyl source. The most common and efficient method involves the use of acetic anhydride-d6.

Experimental Protocol: Synthesis of Acetyl-L-carnitine-d9

• Materials:

  • L-carnitine-d9 (trimethyl-d9)

  • Acetic anhydride-d6 (99 atom % D)

  • Glacial acetic acid (anhydrous)

  • Diethyl ether (anhydrous)

  • Isopropanol (anhydrous)

• Procedure: a. In a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a reflux condenser, add L-carnitine-d9 (1 equivalent). b. To the flask, add glacial acetic acid as a solvent. The ratio of L-carnitine-d9 to acetic acid can range from 1:0.65 to 1:3 (w/w). Stir the mixture until the L-carnitine-d9 is fully dissolved. c. Slowly add acetic anhydride-d6 (1 to 3 molar equivalents) to the reaction mixture. d. Heat the reaction mixture to a temperature between 30°C and 80°C and maintain for 3 to 12 hours, monitoring the reaction progress by TLC or LC-MS. e. After the reaction is complete, cool the mixture to room temperature. f. Remove the acetic acid by vacuum distillation. g. To the resulting residue, add an excess of anhydrous diethyl ether and stir to precipitate the crude product. h. Filter the crude product and wash with diethyl ether. i. For purification, recrystallize the crude product from a suitable solvent system, such as ethanol (B145695) or isopropanol. For example, dissolve the crude product in hot isopropanol, and then allow it to cool to room temperature with stirring to induce crystallization. j. Filter the purified crystals and dry under vacuum at 50°C for at least 5 hours to yield Acetyl-L-carnitine-d9 hydrochloride as a white crystalline solid.

Synthesis Workflow

Acetyl-L-carnitine-d9 certificate of analysis and supplier information

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Acetyl-L-carnitine-d9, a deuterated internal standard crucial for accurate quantification in metabolic research and drug development. This document details supplier information, a representative certificate of analysis, and relevant experimental protocols.

Supplier Information

Acetyl-L-carnitine-d9 is available from several reputable suppliers of research chemicals and analytical standards. Researchers should always request a lot-specific Certificate of Analysis to ensure the quality and purity of the material.

Table 1: Prominent Suppliers of Acetyl-L-carnitine-d9

Supplier	Product Name	Additional Information
MedchemExpress	Acetyl-L-carnitine-d9	Isotope-labeled compound for use as an internal standard in quantitative analysis.[1][2]
Sigma-Aldrich (Avanti Research™)	C2:0 L-carnitine-d9	Offered as a lipidomics standard.
Cayman Chemical	L-Carnitine-d9 (chloride)	Intended for use as an internal standard for the quantification of L-carnitine by GC- or LC-MS.[3]
Toronto Research Chemicals (TRC)	L-Carnitine-d9	Provides a complete analytical data package with their products.[4]
Lumiprobe	(C0) L-Carnitine-d9	Used as a standard for LC-MS/MS to determine the content of free carnitine in biological fluids.[5]

Certificate of Analysis and Chemical Properties

Table 2: Representative Certificate of Analysis - Acetyl-L-carnitine HCl

Test	Specification	Result	Method
Appearance	White Crystalline Powder	Passed	Visual
Identification	Conforms to IR spectrum of standard	Passed	USP
Specific Optical Rotation @ 20°C	-26° to -29°	-28.2°	USP
Water	NMT 0.5%	0.23%	USP
Residue on Ignition	NMT 0.5%	0.08%	USP
Assay (Titrimetric)	98.5% to 101%	98.9%	USP
pH	2.3 to 4.5	3.7	USP
Heavy Metals	NMT 0.001%	Not Detected	USP
Cyanide	NMT 1 ppm	Not Detected	USP

Note: This is a representative Certificate of Analysis for the non-deuterated HCl salt and should be used for illustrative purposes only.[6] Researchers must obtain a lot-specific CoA for Acetyl-L-carnitine-d9 from their supplier.

Table 3: Chemical and Physical Properties of Acetyl-L-carnitine-d9

Property	Value	Source
Chemical Formula	C₉H₈D₉NO₄	Calculated
Molecular Weight	212.30 g/mol	Calculated
Purity (HPLC)	≥97.0%	Sigma-Aldrich[7]
Deuterium Incorporation	≥99%	Cayman Chemical[3]
Storage Temperature	-20°C	Sigma-Aldrich

Experimental Protocols

Acetyl-L-carnitine-d9 is primarily used as an internal standard in liquid chromatography-mass spectrometry (LC-MS) for the quantification of endogenous Acetyl-L-carnitine. Below is a generalized protocol for its use in a research setting.

Quantification of Acetyl-L-carnitine in Biological Samples using LC-MS/MS

Objective: To accurately measure the concentration of Acetyl-L-carnitine in a biological matrix (e.g., plasma, tissue homogenate) using a stable isotope dilution method.

Materials:

• Biological sample (e.g., plasma)

• Acetyl-L-carnitine-d9 (internal standard)

• Acetonitrile (B52724) (ACN)

• Formic acid (FA)

• Water (LC-MS grade)

• Centrifuge

• LC-MS/MS system with an electrospray ionization (ESI) source

Methodology:

• Sample Preparation:

  • Thaw biological samples on ice.

  • To 100 µL of the sample, add 10 µL of a known concentration of Acetyl-L-carnitine-d9 solution (e.g., 1 µg/mL in water).

  • Add 400 µL of cold acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid).

• LC-MS/MS Analysis:

  • Chromatographic Separation:

    • Column: A suitable HILIC (Hydrophilic Interaction Liquid Chromatography) column is often used for polar analytes like Acetyl-L-carnitine.

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A gradient from high organic to high aqueous content.

    • Flow Rate: 0.3 - 0.5 mL/min

    • Injection Volume: 5 - 10 µL

  • Mass Spectrometry Detection:

    • Ionization Mode: Positive Electrospray Ionization (ESI+)

    • Analysis Mode: Multiple Reaction Monitoring (MRM)

    • MRM Transitions:

      • Acetyl-L-carnitine (Analyte): Monitor the transition from the precursor ion (m/z) to a specific product ion.

      • Acetyl-L-carnitine-d9 (Internal Standard): Monitor the transition from the deuterated precursor ion (m/z) to its corresponding product ion. The precursor will be shifted by +9 Da compared to the analyte.

• Data Analysis:

  • Quantify the analyte by calculating the peak area ratio of the endogenous Acetyl-L-carnitine to the Acetyl-L-carnitine-d9 internal standard.

  • Generate a calibration curve using known concentrations of Acetyl-L-carnitine spiked with the same amount of internal standard.

  • Determine the concentration of Acetyl-L-carnitine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Acetyl-L-carnitine using a deuterated internal standard.

Caption: Workflow for Acetyl-L-carnitine quantification.

Role in Fatty Acid Metabolism

Acetyl-L-carnitine plays a crucial role in the transport of acetyl groups across the mitochondrial membrane, which is essential for fatty acid metabolism and energy production.

Caption: Role of Acetyl-L-carnitine in metabolism.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. LGC Group [www2.lgcgroup.com]
• 5. lumiprobe.com [lumiprobe.com]
• 6. agexpharma.com [agexpharma.com]
• 7. L -肉碱-（ 三甲基 -d 9 ） 内盐 analytical standard | Sigma-Aldrich [sigmaaldrich.com]

The Role of Acetyl-L-Carnitine-d9 in Metabolic Pathway Studies: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the application of Acetyl-L-carnitine-d9 (ALCAR-d9) in the study of metabolic pathways. ALCAR-d9, a deuterated isotopologue of Acetyl-L-carnitine, serves as a powerful tool in metabolomics and metabolic flux analysis. Its primary utility lies in its role as an internal standard for the accurate quantification of endogenous ALCAR and as a tracer to elucidate the metabolic fate of the acetyl group in various biochemical processes. This guide details its application, presents quantitative data from relevant studies, outlines experimental protocols, and provides visual representations of the key metabolic pathways and workflows.

Core Concepts: The Function of Acetyl-L-carnitine in Metabolism

L-carnitine and its acetylated form, Acetyl-L-carnitine (ALCAR), are crucial molecules in cellular energy metabolism. L-carnitine's primary role is to facilitate the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix, where they undergo β-oxidation to produce acetyl-CoA.[1][2] ALCAR acts as a reservoir and transporter of acetyl groups, modulating the ratio of acetyl-CoA to free Coenzyme A (CoA) within the mitochondria.[3] This balance is vital for the efficient functioning of the tricarboxylic acid (TCA) cycle and cellular energy homeostasis.[3] Exogenously administered ALCAR can cross the mitochondrial membrane and be converted to acetyl-CoA, thus directly entering central carbon metabolism.[4]

Stable isotope-labeled versions of ALCAR, such as Acetyl-L-carnitine-d9, are indispensable for researchers. The deuterium (B1214612) labels make it distinguishable from its endogenous, unlabeled counterpart by mass spectrometry, allowing for its use as an internal standard for precise quantification.[5] Furthermore, isotopologues like 13C-labeled ALCAR are used as tracers to follow the metabolic fate of the acetyl group through various pathways.

Data Presentation: Quantitative Insights from ALCAR Tracer Studies

The use of isotopically labeled ALCAR has provided valuable quantitative data on its contribution to various metabolic pathways. The following tables summarize key findings from tracer studies.

Parameter	Cell Type	Tracer	Contribution	Reference
Lipogenic Acetyl-CoA	3T3-L1 adipocytes, HepG2 hepatoma cells	[1,2-13C]acetyl-L-carnitine (2 mM)	~10% of the lipogenic acetyl-CoA pool
Ketogenic Acetyl-CoA	Rat hepatocytes	[1,2-13C]acetyl-L-carnitine (2 mM)	~6% of the ketogenic acetyl-CoA pool
Incorporation into Brain Lipids	Rat brain (in vivo)	[1-14C]acetyl-L-carnitine	Saturated fatty acids (60%), Monounsaturated fatty acids (15%), Polyunsaturated fatty acids (25%)

Table 1: Contribution of Acetyl-L-carnitine to Acetyl-CoA Pools and Lipid Synthesis.

Analyte	Matrix	Concentration Range	LLOQ	Recovery	Reference
Acetyl-L-carnitine	Human Plasma	1-32 nmol/ml	1 nmol/ml	82.6% - 95.4%
L-carnitine	Human Plasma	5-160 nmol/ml	5 nmol/ml	82.6% - 95.4%
Propionyl-L-carnitine	Human Plasma	0.25-8 nmol/ml	0.25 nmol/ml	82.6% - 95.4%

Table 2: Quantitative Performance of an LC-MS/MS Method for Carnitine Analysis.

Experimental Protocols

This section provides detailed methodologies for key experiments involving Acetyl-L-carnitine-d9 and other isotopically labeled analogs.

Quantification of Acetyl-L-carnitine in Plasma using LC-MS/MS with Acetyl-L-carnitine-d9 as an Internal Standard

This protocol is adapted from methodologies for the quantification of acylcarnitines in biological fluids.[5]

1. Sample Preparation: a. To 100 µL of plasma, add 10 µL of a working solution of Acetyl-L-carnitine-d9 (internal standard) at a known concentration. b. Add 400 µL of ice-cold methanol (B129727) to precipitate proteins. c. Vortex the mixture for 1 minute. d. Centrifuge at 14,000 x g for 10 minutes at 4°C. e. Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen. f. Reconstitute the dried extract in 100 µL of the initial mobile phase.

2. LC-MS/MS Analysis: a. LC Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column is suitable for retaining the polar carnitines. b. Mobile Phase A: 10 mM Ammonium Formate in Water with 0.1% Formic Acid. c. Mobile Phase B: Acetonitrile with 0.1% Formic Acid. d. Gradient: A gradient from high organic to high aqueous content. e. Flow Rate: 0.3 - 0.5 mL/min. f. Injection Volume: 5-10 µL. g. Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI+) mode. h. MRM Transitions:

• Acetyl-L-carnitine: Monitor the transition of the parent ion to a characteristic product ion (e.g., m/z 204 -> m/z 85).
• Acetyl-L-carnitine-d9: Monitor the corresponding shifted transition (e.g., m/z 213 -> m/z 85 or m/z 94).

3. Data Analysis: a. Create a calibration curve using known concentrations of unlabeled Acetyl-L-carnitine spiked into a blank matrix, with a fixed concentration of the d9-internal standard. b. Quantify the endogenous Acetyl-L-carnitine in the samples by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Metabolic Flux Analysis of Lipogenesis using 13C-Acetyl-L-carnitine

This protocol outlines a general workflow for tracing the contribution of ALCAR to fatty acid synthesis.

1. Cell Culture and Labeling: a. Culture cells of interest (e.g., 3T3-L1 adipocytes or HepG2 hepatoma cells) to the desired confluency. b. Replace the standard culture medium with a medium containing [1,2-13C]acetyl-L-carnitine at a known concentration (e.g., 2 mM). c. Incubate the cells for a defined period to allow for the uptake and metabolism of the tracer.

2. Metabolite Extraction: a. Aspirate the labeling medium and wash the cells with ice-cold phosphate-buffered saline (PBS). b. Quench metabolism by adding ice-cold 80% methanol. c. Scrape the cells and collect the cell lysate. d. Centrifuge to pellet the cellular debris. e. The supernatant contains the polar metabolites.

3. Lipid Extraction and Derivatization: a. The cell pellet can be used for lipid extraction using a method like the Folch or Bligh-Dyer procedure. b. The extracted fatty acids are then derivatized (e.g., to fatty acid methyl esters - FAMEs) for analysis by Gas Chromatography-Mass Spectrometry (GC-MS).

4. GC-MS Analysis: a. Analyze the FAMEs by GC-MS to determine the incorporation of 13C into the fatty acid chains. b. The mass isotopologue distribution of the fatty acids will reveal the extent of de novo synthesis and elongation using the labeled acetyl-CoA derived from the [1,2-13C]acetyl-L-carnitine.

5. Data Analysis: a. Use software for isotopomer spectral analysis to calculate the contribution of the tracer to the lipogenic acetyl-CoA pool.

Mandatory Visualizations

The following diagrams illustrate the key metabolic pathways and experimental workflows discussed in this guide.

Quantification of ALCAR in Plasma using LC-MS/MS.

Fatty Acid β-Oxidation and the Carnitine Shuttle.

Link between TCA Cycle, Acetyl-L-carnitine Shuttle, and Lipogenesis.

Conclusion

Acetyl-L-carnitine-d9 is a versatile and essential tool for researchers in the field of metabolic studies. Its use as an internal standard ensures the accuracy and reliability of quantitative measurements of endogenous carnitines. Furthermore, the application of isotopically labeled ALCAR as a tracer provides invaluable insights into the dynamic nature of metabolic pathways, allowing for the quantification of metabolic fluxes and the elucidation of the intricate connections between different biochemical processes. The methodologies and data presented in this guide underscore the significance of ALCAR-d9 and its analogs in advancing our understanding of cellular metabolism in both health and disease, thereby aiding in the development of novel therapeutic strategies.

References

• 1. Quantitative metabolic flux analysis reveals an unconventional pathway of fatty acid synthesis in cancer cells deficient for the mitochondrial citrate transport protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Command Line | Graphviz [graphviz.org]
• 4. researchgate.net [researchgate.net]
• 5. Acetyl-L-carnitine flux to lipids in cells estimated using isotopomer spectral analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stability of Acetyl-L-carnitine-d9 in Solution

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability of Acetyl-L-carnitine-d9 in solution, focusing on the critical factors that influence its degradation. While specific stability studies on the deuterated (d9) variant are not extensively published, its stability profile is expected to closely parallel that of its non-deuterated counterpart, Acetyl-L-carnitine. The primary degradation pathway is hydrolysis, which is significantly influenced by pH and temperature. Understanding these characteristics is crucial for its accurate use as an internal standard in quantitative analyses and in the preparation of stable formulations.

Primary Degradation Pathway: Hydrolysis

The principal mechanism of degradation for Acetyl-L-carnitine in aqueous solutions is the hydrolysis of the ester bond. This reaction yields L-carnitine and acetic acid. For the deuterated analog, the process is identical, resulting in L-carnitine-d9. This reaction is catalyzed by both acid and base but is significantly more rapid under basic conditions.

Caption: Primary degradation pathway of Acetyl-L-carnitine-d9.

Factors Influencing Stability and Quantitative Data

The stability of Acetyl-L-carnitine in solution is primarily dictated by the pH and temperature of the medium.

Effect of pH

Acetyl-L-carnitine demonstrates good stability in neutral to acidic aqueous solutions. However, its degradation rate increases dramatically in basic environments (pH > 9)[1][2].

Table 1: pH-Dependent Stability of Acetyl-L-carnitine at Room Temperature

pH	Percent Remaining after 1 Hour	Stability Profile
3 - 9	~100%	Stable[1]
11	72.6%	Unstable[1][2]

| 12 | 4.2% | Very Unstable[1][2] |

Data derived from studies on non-deuterated Acetyl-L-carnitine.

Effect of Temperature

The hydrolysis of Acetyl-L-carnitine is a temperature-dependent process. The rate of degradation increases with temperature. A study established a kinetic relationship between the degradation rate constant (k) and temperature (T) at a pH of 5.2, which can be described by the Arrhenius equation[1][2].

Table 2: Temperature-Dependent Stability of Acetyl-L-carnitine in Water (pH 5.2)

Temperature	Time to 15% Degradation (Estimated)	Kinetic Relationship
8 °C (Refrigerated)	234 days[1][2]	ln(k) = -8650.1 / T + 20.344 (r² = 0.9851)[1][2]

| 25 °C (Room Temp) | 38 days[1][2] | |

Data derived from studies on non-deuterated Acetyl-L-carnitine. The compound was found to be stable for at least 33 days at these temperatures when dissolved in water at pH 5.2[1][2].

Experimental Protocols for Stability Assessment

A stability-indicating analytical method is essential to accurately quantify the parent compound while separating it from any degradation products. High-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is a highly sensitive and specific method for this purpose[1]. Deuterated analogs, such as Acetyl-L-carnitine-d9, are frequently used as internal standards in such assays[3][4].

Caption: Experimental workflow for a typical stability study.

Stability-Indicating LC-MS/MS Method

This protocol outlines a method for the simultaneous quantitation of Acetyl-L-carnitine and its primary degradant, L-carnitine.

A. Sample Preparation and Stress Conditions

• Stock Solution: Prepare a stock solution of Acetyl-L-carnitine-d9 in a suitable solvent, such as water or a buffer with a neutral to acidic pH[1].

• Stress Samples: To assess degradation, subject aliquots of the solution to stress conditions.

  • pH Stress: Adjust the pH of the solution to various levels (e.g., pH 3 to 12) and incubate at room temperature[1].

  • Thermal Stress: Incubate the solution at elevated temperatures (e.g., 68°C, 82°C, 90°C) for a defined period[1].

• Time Points: At specified intervals, withdraw samples and immediately quench the degradation process by neutralization (if pH-stressed) or cooling, followed by dilution in the initial mobile phase.

B. Chromatographic Conditions

• Column: A Hydrophilic Interaction Liquid Chromatography (HILIC) column is often effective for retaining these highly polar compounds[3]. An Atlantis HILIC Silica column (50 x 2.0 mm, 4 µm) is a suitable choice[3].

• Mobile Phase: A gradient elution is typically used.

  • Aqueous Phase (A): 5 mM ammonium (B1175870) acetate (B1210297) in water with a small percentage of acetonitrile (B52724) (e.g., 5%)[3].

  • Organic Phase (B): 5 mM ammonium acetate in acetonitrile (e.g., 95%)[3].

• Flow Rate: 0.4 mL/min[3].

• Gradient Program: A typical gradient would start at high organic content (e.g., 90% B), decrease to a low organic content (e.g., 10% B) to elute the polar compounds, and then re-equilibrate[3].

C. Mass Spectrometry Conditions

• Ionization Mode: Positive Electrospray Ionization (ESI+) is used as carnitines contain a permanently charged quaternary ammonium group[3].

• Detection Mode: Multiple Reaction Monitoring (MRM) is employed for specificity and sensitivity. The mass spectrometer is programmed to monitor specific precursor-to-product ion transitions for both the analyte and its degradation product.

  • Acetyl-L-carnitine-d9: Monitor the transition from the protonated molecule [M+H]⁺ to a characteristic product ion.

  • L-carnitine-d9: Monitor the corresponding transition for the hydrolysis product.

Recommendations for Storage and Handling

Based on the available data, the following practices are recommended to ensure the stability of Acetyl-L-carnitine-d9 solutions:

• Solvent Choice: For maximum stability, dissolve Acetyl-L-carnitine-d9 in purified water or an aqueous buffer with a pH between 4 and 7. The compound is stable in water at pH 5.2 for over 30 days at room temperature or under refrigeration[1].

• pH Control: Strictly avoid basic conditions (pH > 9) where hydrolysis is rapid[1][2]. If working with basic solutions is necessary, prepare them immediately before use and maintain them at low temperatures.

• Temperature: For long-term storage (weeks to months), solutions should be refrigerated at 4°C to 8°C or frozen[1][2]. For short-term use, storage at room temperature is acceptable if the pH is controlled[1].

• Internal Standard Preparation: When used as an internal standard, stock solutions should be prepared in a stable medium (acidic to neutral pH) and stored under refrigeration or frozen. Working solutions should be prepared fresh daily if possible.

References

• 1. Stability of acetyl-1-carnitine in 5% dextrose using a high-performance liquid chromatography-mass spectrometry times 2 method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bevital.no [bevital.no]
• 4. medchemexpress.com [medchemexpress.com]

A Technical Guide to the Mechanism and Application of Acetyl-L-carnitine-d9 as an Internal Standard in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Pursuit of Analytical Accuracy

Acetyl-L-carnitine (B1666533) (ALCAR) is a critical endogenous compound involved in fatty acid metabolism, energy production, and neurotransmission.[1][2] Its accurate quantification in biological matrices is paramount for diagnosing metabolic disorders and for pharmacokinetic studies in drug development.[1] Quantitative analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high selectivity and sensitivity.[3] However, the accuracy and precision of LC-MS/MS can be compromised by variations in sample preparation, chromatographic elution, and ionization efficiency (matrix effects).[4][5]

To overcome these challenges, a robust internal standard (IS) is essential.[6] An ideal internal standard is a compound that behaves nearly identically to the analyte of interest throughout the entire analytical process but is distinguishable by the mass spectrometer.[6] Acetyl-L-carnitine-d9, a stable isotope-labeled (SIL) analog of the native compound, serves as the gold standard for this purpose.[7] This guide provides an in-depth exploration of the mechanism of action of Acetyl-L-carnitine-d9 as an internal standard and presents a practical framework for its application.

Core Principle: Mechanism of Action of a Stable Isotope-Labeled Internal Standard

The fundamental principle of using Acetyl-L-carnitine-d9 (a deuterated SIL-IS) is to provide a reliable reference point that normalizes analytical variability.[4] Its mechanism of action is rooted in its physicochemical similarity to the endogenous, non-labeled Acetyl-L-carnitine (the analyte).

• Near-Identical Chemical and Physical Properties : By replacing nine hydrogen atoms with their heavier stable isotope, deuterium, the molecular weight of Acetyl-L-carnitine-d9 is increased.[7] However, its chemical structure, polarity, and ionization potential remain virtually identical to the analyte.[6] This ensures that during sample processing (e.g., protein precipitation, liquid-liquid extraction) and chromatography, the SIL-IS and the analyte experience the same degree of loss or recovery.[4]

• Co-elution in Liquid Chromatography : Due to their similar properties, the analyte and Acetyl-L-carnitine-d9 co-elute from the liquid chromatography (LC) column, meaning they enter the mass spectrometer's ion source at the same time.[6] This is critical for compensating for matrix effects—the suppression or enhancement of ionization caused by co-eluting compounds from the biological sample.[5] Because both compounds are present in the ion source simultaneously, any matrix effect will influence their ionization to the same extent.[5]

• Distinction by Mass Spectrometry : Despite their similarities, the mass spectrometer can easily differentiate between the analyte and the SIL-IS based on their different mass-to-charge ratios (m/z).[6] In a triple quadrupole mass spectrometer, this is typically achieved using Multiple Reaction Monitoring (MRM), where a specific precursor ion is selected and fragmented to produce a specific product ion.[8]

• Ratio-Based Quantification : A known, fixed concentration of Acetyl-L-carnitine-d9 is added to every sample, calibrator, and quality control sample at the very beginning of the sample preparation process.[4] The instrument measures the peak area response for both the analyte and the internal standard. Quantification is then based on the ratio of the analyte's peak area to the internal standard's peak area.[9] This ratio remains constant even if the absolute signal intensities of both compounds fluctuate due to sample loss or matrix effects.[4] By plotting the peak area ratio against the concentration of the calibration standards, a calibration curve is generated, which is then used to determine the concentration of the analyte in unknown samples.[8]

The following diagram illustrates this core principle of normalization.

References

• 1. researchgate.net [researchgate.net]
• 2. Kinetics, pharmacokinetics, and regulation of L-carnitine and acetyl-L-carnitine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. myadlm.org [myadlm.org]
• 6. benchchem.com [benchchem.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. bevital.no [bevital.no]
• 9. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

The Gold Standard: A Technical Guide to Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry (MS), particularly within complex biological matrices, the pursuit of accuracy and precision is paramount. The use of internal standards is a foundational strategy to control for variability throughout the analytical workflow. Among the various types of internal standards, deuterated stable isotope-labeled internal standards (SIL-ISs) have emerged as the gold standard, offering significant advantages for robust and reliable quantification.[1][2] This technical guide delves into the core principles of using deuterated standards in mass spectrometry, providing detailed methodologies, data-driven comparisons, and visual workflows to empower researchers in generating high-quality analytical data.

The Fundamental Principle: Isotope Dilution Mass Spectrometry

The efficacy of deuterated standards is rooted in the principle of isotope dilution mass spectrometry (IDMS).[2] A deuterated standard is a version of the analyte of interest where one or more hydrogen atoms have been replaced by its stable, heavier isotope, deuterium (B1214612).[2] This subtle alteration in mass allows the mass spectrometer to differentiate between the analyte and the internal standard, while their nearly identical physicochemical properties ensure they behave similarly throughout the entire analytical process.[2][3]

By introducing a known amount of the deuterated standard into a sample at the earliest stage of preparation, it serves as a perfect mimic for the analyte.[2] Any loss of analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency in the mass spectrometer's ion source, will be mirrored by the deuterated standard.[1][2] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, even if the absolute signal intensities fluctuate.[1] This normalization provides a highly accurate and precise measurement of the analyte's concentration.[3]

Figure 1: Mitigating Analytical Variability with Deuterated Standards.

Physicochemical Properties and Key Considerations

The substitution of hydrogen with deuterium, a stable isotope of hydrogen with an additional neutron, introduces subtle but significant changes in the physicochemical properties of a molecule.[4] These changes are primarily due to the greater mass of deuterium (approximately 2 amu) compared to protium (B1232500) (approximately 1 amu).[4]

A notable consequence is the Kinetic Isotope Effect (KIE) . The carbon-deuterium (C-D) bond is stronger and vibrates at a lower frequency than the carbon-hydrogen (C-H) bond.[4] This increased bond strength means more energy is required to break a C-D bond, which can lead to a slower reaction rate if this bond cleavage is the rate-determining step of a metabolic pathway.[4]

Another phenomenon to consider is the chromatographic isotope effect , where deuterated compounds may exhibit slightly different retention times in liquid chromatography compared to their non-deuterated counterparts.[4] While their chromatographic behavior is nearly identical, highly deuterated compounds can sometimes show a slight retention time shift.[2] For optimal correction of matrix effects, the deuterated standard should co-elute with the analyte.[2][5]

When selecting and using deuterated standards, several factors are critical for ensuring the integrity of the analysis:

• Isotopic Purity and Enrichment : The isotopic purity of the deuterated standard is crucial. The presence of unlabeled analyte in the internal standard solution can lead to an overestimation of the analyte concentration.[2] Isotopic enrichment should ideally be ≥98%.[2]

• Position of Deuterium Labeling : Deuterium atoms should be placed on stable positions within the molecule, avoiding sites prone to hydrogen-deuterium exchange with the solvent (e.g., -OH, -NH, -SH groups).[2] Such exchange can compromise the mass difference and the accuracy of the analysis.[2][6]

• Mass Difference : A sufficient mass difference between the analyte and the deuterated standard is necessary to prevent spectral overlap from the natural isotopic distribution of the analyte.[5][6] A mass difference of three or more mass units is generally recommended for small molecules.[6]

• Stability : The stability of the deuterated internal standard in the biological matrix and in solution must be confirmed to ensure it does not degrade during sample storage and processing.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 6. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]

An In-depth Technical Guide to the Natural Abundance of Isotopes in Acetyl-L-carnitine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural isotopic abundance of elements in Acetyl-L-carnitine, a crucial molecule in cellular metabolism. Understanding the baseline isotopic composition of this compound is fundamental for a variety of research applications, including metabolic tracing studies, pharmaceutical development, and authentication of nutritional supplements. This document details the theoretical natural abundance of the constituent isotopes, outlines the primary experimental protocols for their determination, and illustrates a key metabolic pathway involving Acetyl-L-carnitine.

Introduction to Acetyl-L-carnitine and Isotopic Abundance

Acetyl-L-carnitine is an acetylated ester of the amino acid L-carnitine. It plays a vital role in energy metabolism by facilitating the transport of fatty acids into the mitochondria for beta-oxidation. Additionally, it serves as a donor of acetyl groups for the synthesis of the neurotransmitter acetylcholine. Its chemical formula is C₉H₁₇NO₄ .

Stable isotopes are naturally occurring, non-radioactive forms of elements that differ in the number of neutrons in their nucleus. The natural abundance of these isotopes is generally constant, but slight variations, known as isotopic fractionation, can occur due to the origin of the raw materials and the synthesis processes (both biological and chemical). These subtle differences can be powerful analytical tools.

Natural Isotopic Abundance in Acetyl-L-carnitine

The following tables summarize the theoretical natural abundance of the stable isotopes for each element present in Acetyl-L-carnitine based on internationally accepted values. It is important to note that while experimentally determined, site-specific isotopic abundances for Acetyl-L-carnitine are not widely published, these theoretical values provide a robust baseline for analytical expectations.

Table 1: Elemental Composition of Acetyl-L-carnitine

Element	Symbol	Number of Atoms
Carbon	C	9
Hydrogen	H	17
Nitrogen	N	1
Oxygen	O	4

Table 2: Natural Abundance of Constituent Isotopes

Element	Isotope	Natural Abundance (%)
Carbon	¹²C	98.93
¹³C	1.07
Hydrogen	¹H	99.9885
²H (Deuterium)	0.0115
Nitrogen	¹⁴N	99.632
¹⁵N	0.368
Oxygen	¹⁶O	99.757
¹⁷O	0.038
¹⁸O	0.205

Experimental Protocols for Isotopic Analysis

The determination of isotopic abundance in organic molecules like Acetyl-L-carnitine is primarily achieved through two powerful analytical techniques: Mass Spectrometry and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Isotope Ratio Mass Spectrometry (IRMS) for ¹³C and ¹⁵N Analysis

Isotope Ratio Mass Spectrometry (IRMS) is the gold standard for high-precision measurement of the relative abundance of stable isotopes. For ¹³C and ¹⁵N analysis in Acetyl-L-carnitine, a common approach involves Gas Chromatography-Combustion-Isotope Ratio Mass Spectrometry (GC-C-IRMS).

Methodology:

• Sample Preparation and Derivatization:

  • Pure Acetyl-L-carnitine is dissolved in a suitable solvent. For complex matrices (e.g., biological fluids or tissues), an extraction and purification step is necessary. This can involve solid-phase extraction or liquid-liquid extraction.

  • To make the polar Acetyl-L-carnitine molecule volatile for GC analysis, a derivatization step is required. A common method for amino acid-like compounds is esterification followed by acylation. For example, methylation of the carboxyl group followed by N-acetylation.

• Gas Chromatography (GC) Separation:

  • The derivatized sample is injected into a gas chromatograph.

  • The sample is vaporized and carried by an inert gas (e.g., Helium) through a capillary column.

  • The column separates the derivatized Acetyl-L-carnitine from other components based on its boiling point and interaction with the column's stationary phase.

• Combustion and Reduction:

  • The separated analyte eluting from the GC column is passed through a combustion reactor, typically a ceramic tube containing copper oxide (CuO) heated to approximately 900-1000°C. This quantitatively converts all carbon in the molecule to carbon dioxide (CO₂) and nitrogen to nitrogen oxides (NOx).

  • The gas stream then flows through a reduction reactor (containing copper wires at ~600°C) which converts the NOx to nitrogen gas (N₂).

• Isotope Ratio Mass Spectrometry (IRMS) Analysis:

  • The resulting CO₂ and N₂ gases are introduced into the ion source of the mass spectrometer.

  • The gases are ionized, and the resulting ions are accelerated and separated in a magnetic field according to their mass-to-charge ratio (m/z).

  • For carbon, the instrument measures the ion beams corresponding to ¹²CO₂ (mass 44), ¹³CO₂ (mass 45), and sometimes ¹²C¹⁷O¹⁶O (mass 45) and ¹²C¹⁶O¹⁸O (mass 46) to correct for isobaric interferences. For nitrogen, it measures ¹⁴N¹⁴N (mass 28) and ¹⁴N¹⁵N (mass 29).

  • The ratios of the heavier to lighter isotopes are precisely measured relative to a calibrated reference gas.

Nuclear Magnetic Resonance (NMR) Spectroscopy for ²H Analysis

Deuterium (B1214612) (²H) NMR spectroscopy at natural abundance can provide site-specific information about the distribution of deuterium within a molecule.

Methodology:

• Sample Preparation:

  • A relatively high concentration of pure Acetyl-L-carnitine is required due to the low natural abundance of ²H.

  • The sample is dissolved in a non-deuterated (protic) solvent to avoid a large solvent signal that would overwhelm the analyte signals.

  • The NMR experiment is run in an unlocked mode, as the deuterium lock signal from a standard deuterated solvent would interfere with the measurement.

• NMR Data Acquisition:

  • A high-field NMR spectrometer is used to maximize sensitivity.

  • A specific ²H NMR probe is utilized.

  • A simple pulse-acquire experiment is typically sufficient, but may require a large number of scans (several thousand) to achieve an adequate signal-to-noise ratio.

  • Proton decoupling is applied to simplify the spectrum and improve sensitivity.

• Data Processing and Analysis:

  • The resulting Free Induction Decay (FID) is Fourier transformed to produce the NMR spectrum.

  • The chemical shifts of the deuterium signals are very similar to the corresponding proton signals in a ¹H NMR spectrum.

  • The integral of each distinct deuterium signal is proportional to the abundance of ²H at that specific molecular position. By comparing the integrals, the relative site-specific natural abundance of deuterium can be determined.

Signaling Pathway and Experimental Workflow Diagrams

The Carnitine Shuttle Pathway

Acetyl-L-carnitine is a key player in the carnitine shuttle system, which is responsible for transporting long-chain fatty acids from the cytosol into the mitochondrial matrix for beta-oxidation.

Caption: The Carnitine Shuttle pathway for fatty acid transport.

Experimental Workflow for Isotopic Analysis

The following diagram illustrates a typical workflow for determining the isotopic composition of Acetyl-L-carnitine from a biological sample.

Caption: Workflow for isotopic analysis of Acetyl-L-carnitine.

Conclusion

This technical guide provides foundational information on the natural isotopic abundance of Acetyl-L-carnitine and the methodologies for its determination. While the provided abundance data is theoretical, it serves as a critical reference point for experimental design. The detailed protocols for IRMS and NMR offer a starting point for researchers aiming to perform isotopic analysis. The visualization of the carnitine shuttle pathway highlights the biological context in which Acetyl-L-carnitine operates, providing a framework for interpreting isotopic data in metabolic studies. For drug development professionals, this information is crucial for ensuring the consistency and origin of active pharmaceutical ingredients and for conducting detailed pharmacokinetic and pharmacodynamic studies using isotopically labeled tracers.

Protocols & Analytical Methods

Application Note: Quantitative Analysis of Acetyl-L-carnitine in Human Plasma by HILIC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract

This application note details a robust and sensitive hydrophilic interaction liquid chromatography-tandem mass spectrometry (HILIC-MS/MS) method for the quantification of Acetyl-L-carnitine in human plasma. Acetyl-L-carnitine is a critical biomarker involved in mitochondrial energy metabolism and neurological function.[1] The method employs a simple protein precipitation step for sample preparation and uses Acetyl-L-carnitine-d9 as a stable isotope-labeled internal standard (IS) to ensure accuracy and precision. The described HILIC separation provides excellent retention for the highly polar analyte, and the MS/MS detection offers high selectivity and sensitivity, making this method suitable for high-throughput clinical and research applications.[1]

Introduction

Acetyl-L-carnitine (ALCAR) is an acetylated ester of L-carnitine, a vital compound in cellular energy metabolism. Its primary physiological role is to facilitate the transport of acetyl-CoA into the mitochondrial matrix for entry into the TCA cycle and to transport long-chain fatty acids into mitochondria for β-oxidation.[2] This process is fundamental for generating adenosine (B11128) triphosphate (ATP), especially in high-energy-demand tissues like skeletal muscle, heart, and brain.[3][4]

Given its central role in metabolism, abnormal levels of Acetyl-L-carnitine have been implicated in various metabolic and neurodegenerative disorders.[5] Therefore, its accurate quantification in biological matrices like plasma is essential for diagnostic purposes and for pharmacokinetic studies in drug development.[6] This note presents a complete protocol, from sample preparation to data analysis, for the reliable measurement of Acetyl-L-carnitine.

Biological Pathway: The Carnitine Shuttle

Acetyl-L-carnitine is a key component of the carnitine shuttle system, which is essential for transporting long-chain fatty acids across the inner mitochondrial membrane.[7] This pathway allows fatty acyl-CoAs to be converted into acylcarnitines, transported into the mitochondrial matrix, and then converted back to acyl-CoAs for subsequent β-oxidation.[5]

Caption: The Carnitine Shuttle for fatty acid transport.

Experimental Protocols

Materials and Reagents

• Acetyl-L-carnitine hydrochloride (Reference Standard): Sigma-Aldrich (St. Louis, MO, USA)

• Acetyl-L-carnitine-d9 hydrochloride (Internal Standard): (Assumed commercially available, e.g., from Cambridge Isotope Laboratories)

• Acetonitrile (ACN), LC-MS Grade: Fisher Scientific (Pittsburgh, PA)

• Formic Acid, LC-MS Grade: Thermo Scientific (Waltham, MA)

• Ammonium Acetate, LC-MS Grade: Sigma-Aldrich

• Human Plasma (K2-EDTA): BioIVT (Westbury, NY)

• Deionized Water: 18.2 MΩ·cm

Standard and Sample Preparation

Stock Solutions:

• Prepare 1.0 mg/mL stock solutions of Acetyl-L-carnitine and Acetyl-L-carnitine-d9 (IS) in deionized water.

• Create working standard solutions by serially diluting the stock solution with 50:50 ACN/water to prepare calibration standards.

• Prepare a 100 ng/mL Internal Standard Working Solution by diluting the IS stock with 50:50 ACN/water.

Calibration and QC Samples:

• Prepare calibration standards by spiking blank human plasma with the appropriate working standard solutions to achieve final concentrations ranging from 2.0 to 2000 ng/mL.

• Prepare Quality Control (QC) samples at three concentrations: Low (LQC, 6 ng/mL), Medium (MQC, 600 ng/mL), and High (HQC, 1600 ng/mL).

Sample Preparation Protocol (Protein Precipitation):

• To 50 µL of plasma sample, standard, or QC, add 200 µL of the Internal Standard Working Solution (100 ng/mL in ACN).

• Vortex the mixture for 30 seconds to precipitate proteins.

• Centrifuge at 13,000 x g for 10 minutes at 4°C.[8]

• Transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vial.

• Inject 5 µL into the LC-MS/MS system.

LC-MS/MS Instrumentation and Conditions

A triple quadrupole mass spectrometer (e.g., Sciex API 4000) coupled with an HPLC system (e.g., Agilent 1100) is used for analysis.[9] Hydrophilic interaction chromatography (HILIC) is employed to achieve retention of the polar analytes.[1][9][10]

Table 1: LC Method Parameters

Parameter	Value
Column	Atlantis HILIC Silica, 50 x 2.1 mm, 3 µm
Mobile Phase A	5 mM Ammonium Acetate in Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Flow Rate	0.4 mL/min
Gradient	90% B (0-1.0 min), 90% to 40% B (1.0-3.0 min), 40% B (3.0-4.0 min), 40% to 90% B (4.0-4.1 min), 90% B (4.1-6.0 min)
Injection Volume	5 µL
Column Temperature	40°C

| Run Time | 6.0 minutes |

Table 2: MS/MS Detection Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	CE (V)	DP (V)
Acetyl-L-carnitine	204.1	145.1	100	25	40
Acetyl-L-carnitine-d9 (IS)	213.1	145.1	100	25	40

CE: Collision Energy, DP: Declustering Potential. Parameters may require optimization based on the specific instrument.

The primary fragmentation mechanism involves the neutral loss of the trimethylamine (B31210) group.[9] For the d9-labeled standard, this group has a mass of 68 Da, while the unlabeled analyte has a mass of 59 Da. However, the resulting product ion (m/z 145.1) is identical, simplifying detection.[9]

Experimental Workflow

The analytical process follows a streamlined workflow from sample receipt to final data reporting, optimized for efficiency and high throughput.

References

• 1. Bioanalysis of acetylcarnitine in cerebrospinal fluid by HILIC-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Carnitine Metabolism and Its Role in Fatty Acid Oxidation - Creative Proteomics [creative-proteomics.com]
• 3. encyclopedia.pub [encyclopedia.pub]
• 4. researchgate.net [researchgate.net]
• 5. L-Carnitine and Acylcarnitines: Mitochondrial Biomarkers for Precision Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acetyl-L-Carnitine in Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 7. researchgate.net [researchgate.net]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. bevital.no [bevital.no]
• 10. mdpi.com [mdpi.com]

Application Note: Quantitative Analysis of Acetyl-L-carnitine in Human Plasma using Acetyl-L-carnitine-d9 by LC-MS/MS

Introduction

Acetyl-L-carnitine (ALC) is a crucial endogenous compound involved in cellular energy metabolism, specifically in the transport of long-chain fatty acids into the mitochondria for β-oxidation.[1][2] Its quantification in plasma is essential for diagnosing and monitoring various metabolic disorders, including inherited diseases of fatty acid oxidation and organic acidemias.[3][4] This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the accurate quantification of Acetyl-L-carnitine in human plasma. The use of a stable isotope-labeled internal standard, Acetyl-L-carnitine-d9, ensures high accuracy and precision by compensating for variability during sample preparation and analysis.[5][6][7]

Principle

This method employs a simple protein precipitation step for sample cleanup, followed by chromatographic separation using hydrophilic interaction liquid chromatography (HILIC). Detection and quantification are achieved using a tandem mass spectrometer operating in the positive electrospray ionization (ESI) mode with multiple reaction monitoring (MRM). Acetyl-L-carnitine-d9 is used as an internal standard to ensure accurate quantification.[1][8]

Experimental Protocols

1. Materials and Reagents

• Acetyl-L-carnitine hydrochloride (≥98% purity)

• Acetyl-L-carnitine-d9 hydrochloride (≥98% purity, isotopic purity ≥99%)

• Acetonitrile (B52724) (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ammonium (B1175870) acetate (B1210297) (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Human plasma (K2EDTA)

2. Standard and Internal Standard Stock Solution Preparation

• Acetyl-L-carnitine Stock Solution (1 mg/mL): Accurately weigh and dissolve Acetyl-L-carnitine hydrochloride in methanol.

• Acetyl-L-carnitine-d9 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Acetyl-L-carnitine-d9 hydrochloride in methanol.

• Working Solutions: Prepare serial dilutions of the Acetyl-L-carnitine stock solution in methanol:water (1:1, v/v) to create calibration standards. Prepare a working internal standard solution of 250 ng/mL by diluting the stock solution with a 1:1 acetonitrile/water mixture.[1]

3. Sample Preparation

• Thaw frozen plasma samples on ice.

• Pipette 100 µL of plasma into a 1.5 mL microcentrifuge tube.[6]

• Add 10 µL of the deuterated internal standard working solution to the plasma sample.[6]

• Vortex briefly to mix.

• Add 300 µL of cold acetonitrile with 0.1% formic acid to precipitate proteins.[6]

• Vortex vigorously for 1 minute.[6]

• Centrifuge at 14,000 x g for 10 minutes at 4°C.[6]

• Carefully transfer the supernatant to an LC-MS vial for analysis.[6]

4. LC-MS/MS Instrumentation and Conditions

• Liquid Chromatography (LC) System:

  • Column: Atlantis HILIC Silica column (50 x 2.0 mm i.d., 4 µm particle size)[1]

  • Mobile Phase A: 5 mM Ammonium acetate in water with 0.1% formic acid

  • Mobile Phase B: 95% Acetonitrile in 5 mM ammonium acetate solution[1]

  • Gradient:

    • 0-1 min: 90% B

    • 1-2 min: 90% to 10% B

    • 2-3 min: 10% B

    • 3.1-5 min: 90% B (re-equilibration)[1]

  • Flow Rate: 0.4 mL/min[1]

  • Injection Volume: 10 µL[1]

  • Column Temperature: 40°C

• Mass Spectrometry (MS) System:

  • Ionization: Positive Electrospray Ionization (ESI+)

  • Scan Type: Multiple Reaction Monitoring (MRM)

  • MRM Transitions:

    • Acetyl-L-carnitine: Precursor Ion (m/z) 204.1 -> Product Ion (m/z) 85.1

    • Acetyl-L-carnitine-d9: Precursor Ion (m/z) 213.1 -> Product Ion (m/z) 94.1

Data Presentation

Table 1: LC-MS/MS Method Validation Parameters

Parameter	Result
Linearity Range	1 - 1000 ng/mL[1]
Correlation Coefficient (R²)	≥ 0.999[9]
Lower Limit of Quantification (LLOQ)	1 ng/mL[1]
Inter-day Precision (%RSD)	< 15%
Intra-day Precision (%RSD)	< 15%
Accuracy (% Bias)	Within ±15%
Recovery	98 - 105%[10]

Visualizations

References

• 1. bevital.no [bevital.no]
• 2. caymanchem.com [caymanchem.com]
• 3. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Acylcarnitines, Quantitative, Plasma | MLabs [mlabs.umich.edu]
• 5. texilajournal.com [texilajournal.com]
• 6. benchchem.com [benchchem.com]
• 7. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Acetyl-L-Carnitine in Plasma Analyzed with LCMS - AppNote [mtc-usa.com]
• 10. files.core.ac.uk [files.core.ac.uk]

Application Notes and Protocols for the Quantitative Analysis of Carnitines with Deuterated Internal Standards

Audience: Researchers, scientists, and drug development professionals.

Introduction

L-carnitine and its acyl esters (acylcarnitines) are pivotal molecules in cellular energy metabolism. Their primary role is to facilitate the transport of long-chain fatty acids from the cytoplasm into the mitochondrial matrix for β-oxidation, a key process for energy production.[1][2] Abnormal levels of carnitines are associated with various inherited metabolic disorders, including fatty acid oxidation defects and organic acidemias, making their accurate quantification in biological matrices crucial for diagnosis and therapeutic monitoring.[3][4]

This document provides detailed application notes and protocols for the quantitative analysis of free carnitine, total carnitine, and acylcarnitines in plasma and serum using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with deuterated internal standards. The use of stable isotope-labeled internal standards is critical for correcting matrix effects and variabilities in sample preparation and instrument response, thereby ensuring high accuracy and precision.[5]

Role of Carnitine in Fatty Acid Oxidation

The transport of fatty acids into the mitochondria is mediated by the carnitine shuttle, which involves a series of enzymatic steps.

Caption: The Carnitine Shuttle Pathway for Fatty Acid Transport.

Experimental Protocols

Materials and Reagents

• Solvents: Acetonitrile (B52724) (ACN), Methanol (B129727) (MeOH), Water (HPLC or LC-MS grade).

• Reagents: Formic acid, Ammonium (B1175870) acetate (B1210297), Potassium hydroxide (B78521) (for total carnitine), Hydrochloric acid (for total carnitine).[1][2]

• Internal Standards: Deuterated carnitine and acylcarnitine standards (e.g., L-Carnitine-d3, Acetyl-L-carnitine-d3, Octanoyl-L-carnitine-d3, Palmitoyl-L-carnitine-d3).[6][7] These are commercially available from suppliers like Cambridge Isotope Laboratories.[8]

• Biological Matrix: Human plasma or serum.

Sample Preparation

Protocol 2.1: Free Carnitine and Acylcarnitine Extraction

This protocol is adapted for the analysis of free carnitine and a profile of acylcarnitines.

• To 50 µL of plasma or serum in a microcentrifuge tube, add 10 µL of the internal standard working solution (containing a mixture of deuterated carnitines at appropriate concentrations).[7]

• Add 200 µL of cold acetonitrile to precipitate proteins.[9][10]

• Vortex the mixture for 30 seconds.

• Centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

Protocol 2.2: Total Carnitine Extraction (with Hydrolysis)

This protocol is used to measure the sum of free carnitine and carnitine esterified to acyl groups.

• To 20 µL of serum in a microcentrifuge tube, add the deuterated carnitine internal standard.[1][9]

• Add a solution of potassium hydroxide to hydrolyze the acylcarnitines.[1][2]

• Incubate the mixture.

• Quench the reaction by adding hydrochloric acid.[1][2]

• Proceed with protein precipitation using methanol as described in Protocol 2.1, step 2 onwards.[1]

LC-MS/MS Analysis

Liquid Chromatography (LC)

Two common chromatographic approaches are Hydrophilic Interaction Liquid Chromatography (HILIC) and Reversed-Phase (C18) chromatography.

• HILIC Method (for polar compounds):

  • Column: Atlantis HILIC Silica column (e.g., 50 x 2.0 mm, 4 µm).[7]

  • Mobile Phase A: 5 mM ammonium acetate in water with a high percentage of acetonitrile (e.g., 95%).[7]

  • Mobile Phase B: 5 mM ammonium acetate in water with a lower percentage of acetonitrile (e.g., 50%).[7]

  • Gradient: A gradient from high to low organic phase is typically used.[7]

  • Flow Rate: 0.4 mL/min.[7]

• Reversed-Phase (C18) Method:

  • Column: Zorbax Eclipse XDB-C18 (e.g., 150 mm x 3.0 mm, 3.5 µm).[11]

  • Mobile Phase A: 0.1% formic acid and 2.5 mM ammonium acetate in water.[11]

  • Mobile Phase B: 0.1% formic acid and 2.5 mM ammonium acetate in acetonitrile.[11]

  • Gradient: A gradient from low to high organic phase is used.[11]

  • Flow Rate: 0.5 mL/min.[11]

Tandem Mass Spectrometry (MS/MS)

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions: The precursor ion is the protonated molecule [M+H]+, and a characteristic product ion is monitored. For carnitine and acylcarnitines, a common product ion results from the neutral loss of (CH₃)₃N, leading to a fragment at m/z 85. However, other specific transitions are also used for confirmation.

Quantitative Data Summary

The following tables summarize typical quantitative performance data for the analysis of carnitines.

Table 1: MRM Transitions for Selected Carnitines and Deuterated Internal Standards

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Deuterated Internal Standard	Precursor Ion (m/z)	Product Ion (m/z)
L-Carnitine	162.1	103.1 / 85.1	L-Carnitine-d3	165.1	103.1 / 85.1
Acetylcarnitine (C2)	204.1	145.1 / 85.1	Acetylcarnitine-d3	207.1	145.1 / 85.1
Octanoylcarnitine (C8)	288.2	85.1	Octanoylcarnitine-d3	291.2	85.1
Palmitoylcarnitine (C16)	400.4	85.1	Palmitoylcarnitine-d3	403.4	85.1

Note: Specific transitions may vary slightly based on the instrument and optimization.

Table 2: Typical Method Performance Parameters

Analyte	Linearity Range	Within-Day CV (%)	Between-Day CV (%)	Recovery (%)
Acetylcarnitine	1.0 - 100 µmol/L	< 10	4.4 - 14.2	84 - 112
Other Acylcarnitines	0.1 - 10 µmol/L	< 10	4.4 - 14.2	84 - 112

Data compiled from representative methods.[10]

Experimental Workflow

The overall workflow for the quantitative analysis of carnitines is depicted below.

Caption: General workflow for carnitine quantification.

Conclusion

The LC-MS/MS methods described, utilizing deuterated internal standards, provide a robust, sensitive, and specific approach for the quantitative analysis of carnitine and acylcarnitines in biological samples. These protocols can be readily adapted for various research and clinical applications, from newborn screening for metabolic disorders to investigating the role of carnitine metabolism in diverse disease states. Careful optimization of sample preparation and LC-MS/MS parameters is essential for achieving high-quality, reproducible data.

References

• 1. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 4. Plasma acylcarnitines [testguide.adhb.govt.nz]
• 5. texilajournal.com [texilajournal.com]
• 6. lumiprobe.com [lumiprobe.com]
• 7. bevital.no [bevital.no]
• 8. isotope.com [isotope.com]
• 9. researchgate.net [researchgate.net]
• 10. Rapid measurement of plasma acylcarnitines by liquid chromatography-tandem mass spectrometry without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Application of Acetyl-L-carnitine-d9 in Metabolomics Research: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-L-carnitine (B1666533) (ALCAR) is a critical molecule in cellular metabolism, primarily known for its role in the transport of long-chain fatty acids into the mitochondria for β-oxidation.[1][2] It also acts as a reservoir of acetyl groups, influencing energy production, neurotransmitter synthesis, and epigenetic regulation through histone acetylation.[3][4][5] Given its central role, the accurate quantification and tracing of ALCAR in biological systems are paramount for understanding metabolic health and disease. Acetyl-L-carnitine-d9 is a stable isotope-labeled analog of ALCAR, where nine hydrogen atoms have been replaced with deuterium (B1214612). This isotopic labeling makes it an invaluable tool in metabolomics research, particularly for mass spectrometry-based applications.[6] This document provides detailed application notes and protocols for the use of Acetyl-L-carnitine-d9 in metabolomics, focusing on its application as an internal standard for quantitative analysis and as a tracer for metabolic flux studies.

Application 1: Internal Standard for Accurate Quantification of Acetyl-L-carnitine

One of the primary applications of Acetyl-L-carnitine-d9 is as an internal standard (IS) in quantitative metabolomics studies using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[6][7] Since Acetyl-L-carnitine-d9 is chemically identical to the endogenous analyte but has a different mass, it co-elutes during chromatography and experiences similar ionization effects in the mass spectrometer. This allows for the correction of variations in sample preparation and instrument response, leading to highly accurate and precise quantification.[8][9]

Experimental Protocol: Quantification of Acetyl-L-carnitine in Plasma using LC-MS/MS

This protocol outlines a typical workflow for the quantification of endogenous Acetyl-L-carnitine in plasma samples.

1. Materials and Reagents:

• Acetyl-L-carnitine-d9 (Internal Standard)

• Acetyl-L-carnitine (for calibration curve)

• Acetonitrile (B52724) (ACN), HPLC grade

• Formic acid, LC-MS grade

• Water, LC-MS grade

• Plasma samples (e.g., human, mouse)

• Microcentrifuge tubes

• Syringe filters (0.22 µm)

2. Sample Preparation:

• Thaw plasma samples on ice.

• In a microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of Acetyl-L-carnitine-d9 internal standard working solution (concentration to be optimized, e.g., 250 ng/mL).

• Vortex for 10 seconds.

• Add 200 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex vigorously for 30 seconds.

• Incubate at -20°C for 20 minutes to enhance protein precipitation.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully transfer the supernatant to a new microcentrifuge tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 95:5 water:acetonitrile with 0.1% formic acid).

• Vortex for 15 seconds and centrifuge at 14,000 x g for 5 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

3. LC-MS/MS Analysis: The following are example parameters and should be optimized for the specific instrument and column used.

Parameter	Setting
Liquid Chromatography
Column	HILIC Column (e.g., Waters Atlantis HILIC Silica, 50 x 2.0 mm, 3 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	95% B to 40% B over 5 min, hold for 2 min, then re-equilibrate
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)
MS Mode	Multiple Reaction Monitoring (MRM)
Ion Spray Voltage	5500 V
Temperature	500°C
Nebulizer Gas	50 psi
Turbo Gas	50 psi
Curtain Gas	30 psi

4. MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Acetyl-L-carnitine	204.1	145.1
Acetyl-L-carnitine-d9 (IS)	213.1	154.1

Note: The precursor ion for Acetyl-L-carnitine-d9 may vary depending on the specific deuteration pattern. The provided m/z is for a fully deuterated acetyl and trimethylammonium group. A d3-labeled standard would have a precursor of m/z 207.[10]

5. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the concentration of the non-labeled Acetyl-L-carnitine standards.

• Use the regression equation from the calibration curve to determine the concentration of Acetyl-L-carnitine in the unknown plasma samples.

Workflow for Quantitative Analysis

Caption: Workflow for ALCAR quantification using Acetyl-L-carnitine-d9 as an internal standard.

Application 2: Tracer for Metabolic Flux Analysis

Acetyl-L-carnitine-d9 can be used as a metabolic tracer to investigate the dynamics of acetyl-CoA metabolism.[6] By introducing the labeled compound into cells or organisms, researchers can track the incorporation of the deuterated acetyl group into various metabolic pathways.[11] This approach, known as metabolic flux analysis (MFA), provides insights into the rates of metabolic reactions and the relative contributions of different substrates to acetyl-CoA pools.[12][13][14]

Key Metabolic Pathways Traceable with Acetyl-L-carnitine-d9:

• Tricarboxylic Acid (TCA) Cycle: The labeled acetyl-CoA can enter the TCA cycle, and the deuterium label can be traced in TCA cycle intermediates such as citrate (B86180), succinate, and malate.[3]

• Fatty Acid Synthesis (Lipogenesis): The deuterated acetyl-CoA can be used for the de novo synthesis of fatty acids, allowing for the measurement of lipogenic rates.[15]

• Neurotransmitter Synthesis: In the brain, the acetyl group from ALCAR can be incorporated into acetylcholine, glutamate, and GABA.[16]

• Histone Acetylation: The flux of acetyl groups to the nucleus for histone acetylation can be monitored, providing insights into epigenetic regulation.[5]

Experimental Protocol: Tracing Acetyl-L-carnitine Metabolism in Cultured Cells

This protocol describes a general method for tracing the metabolic fate of the acetyl group from Acetyl-L-carnitine-d9 in a cell culture model.

1. Cell Culture and Labeling:

• Culture cells of interest (e.g., hepatocytes, neurons, adipocytes) to the desired confluency.

• Remove the standard culture medium.

• Wash the cells twice with phosphate-buffered saline (PBS).

• Add a culture medium containing a known concentration of Acetyl-L-carnitine-d9 (e.g., 1 mM).

• Incubate the cells for a specific time course (e.g., 0, 1, 4, 12, 24 hours) to monitor the dynamic incorporation of the label.

2. Metabolite Extraction:

• After the desired incubation time, place the culture plates on ice and aspirate the medium.

• Wash the cells twice with ice-cold PBS.

• Add 1 mL of ice-cold 80% methanol (B129727) to each well.

• Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Vortex for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant (containing the metabolites) to a new tube.

• Dry the metabolite extract under a stream of nitrogen or using a vacuum concentrator.

• Store the dried extracts at -80°C until analysis.

3. LC-MS/MS Analysis for Labeled Metabolites:

• Reconstitute the dried extracts in a suitable solvent for LC-MS/MS analysis.

• Perform targeted LC-MS/MS analysis to detect and quantify the deuterated isotopologues of downstream metabolites (e.g., TCA cycle intermediates, fatty acids, amino acids).

• The mass shift of the metabolites will depend on the number of deuterated acetyl-CoA units incorporated. For example, citrate (m/z 191) formed from deuterated acetyl-CoA (d3-acetyl-CoA) would have an m/z of 194.

4. Data Analysis and Interpretation:

• Calculate the fractional enrichment of the label in each metabolite at different time points.

• Use metabolic modeling software to determine the flux rates through the relevant pathways.

• Compare the labeling patterns under different experimental conditions (e.g., drug treatment, genetic modification) to understand the metabolic reprogramming.

Metabolic Fate of Acetyl-L-carnitine-d9

Caption: Tracing the metabolic fate of the deuterated acetyl group from Acetyl-L-carnitine-d9.

The Carnitine Shuttle and Acetyl-CoA Metabolism

The carnitine shuttle is a crucial transport system that facilitates the movement of acyl-CoAs, including acetyl-CoA, across the inner mitochondrial membrane.[2] This process is central to the function of Acetyl-L-carnitine in linking different metabolic pathways located in the mitochondria and cytosol.

Caption: The Carnitine Shuttle mechanism for Acetyl-L-carnitine transport across the mitochondrial membrane.

Conclusion

Acetyl-L-carnitine-d9 is a versatile and powerful tool for metabolomics research. Its use as an internal standard enables the accurate and precise quantification of endogenous Acetyl-L-carnitine, which is crucial for identifying biomarkers and understanding disease states.[17][18] As a metabolic tracer, it allows for the elucidation of metabolic pathway dynamics and the quantification of metabolic fluxes, providing a deeper understanding of cellular metabolism in both health and disease. The protocols and information provided herein serve as a guide for researchers to effectively incorporate Acetyl-L-carnitine-d9 into their metabolomics workflows.

References

• 1. Quantification of Free and Total Carnitine in Serum Using Liquid Chromatography Tandem Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. Metabolism of acetyl-L-carnitine for energy and neurotransmitter synthesis in the immature rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. altmedrev.com [altmedrev.com]
• 5. Acetylcarnitine shuttling links mitochondrial metabolism to histone acetylation and lipogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. lumiprobe.com [lumiprobe.com]
• 8. Quantitative tandem mass spectrometric imaging of endogenous acetyl-L-carnitine from piglet brain tissue using an internal standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. bevital.no [bevital.no]
• 11. Stable isotope-labeled carnitine reveals its rapid transport into muscle cells and acetylation during contraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. medchemexpress.com [medchemexpress.com]
• 13. Applications of Stable Isotope Labeling in Metabolic Flux Analysis - Creative Proteomics [creative-proteomics.com]
• 14. mdpi.com [mdpi.com]
• 15. Acetyl-L-carnitine flux to lipids in cells estimated using isotopomer spectral analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Metabolism of acetyl-L-carnitine for energy and neurotransmitter synthesis in the immature rat brain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Discovery and validation of acetyl-L-carnitine in serum for diagnosis of major depressive disorder and remission status through metabolomic approach - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Metabolomics reveals the role of acetyl-l-carnitine metabolism in γ-Fe2O3 NP-induced embryonic development toxicity via mitochondria damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Acetyl-L-carnitine-d9 Analysis

These application notes provide detailed protocols for the sample preparation of Acetyl-L-carnitine-d9 and its unlabeled analogue, Acetyl-L-carnitine (B1666533), from biological matrices for quantitative analysis, primarily by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a stable isotope-labeled internal standard like Acetyl-L-carnitine-d9 is crucial for accurate quantification by compensating for matrix effects and variations in sample processing.[1]

Introduction

Acetyl-L-carnitine is a key endogenous molecule involved in fatty acid metabolism, acting as a carrier for acetyl groups across the mitochondrial membrane. Its quantification in biological fluids such as plasma, serum, and urine is essential for the diagnosis and monitoring of various metabolic disorders. LC-MS/MS has become the gold standard for the analysis of acylcarnitines due to its high sensitivity and selectivity.

Effective sample preparation is critical to remove interfering substances like proteins and phospholipids (B1166683) that can suppress the ionization of the target analyte and lead to inaccurate results. The choice of sample preparation technique depends on the sample matrix, the required limit of quantification, and the available instrumentation. This document outlines three common and effective sample preparation techniques: Protein Precipitation (PPT), Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

General Considerations

• Internal Standard: For accurate quantification of endogenous Acetyl-L-carnitine, a stable isotope-labeled internal standard (IS) such as Acetyl-L-carnitine-d3, or in this case, Acetyl-L-carnitine-d9, should be used.[2] The IS should be added to the sample at the beginning of the sample preparation process to account for any analyte loss during extraction.

• Matrix Effects: Biological matrices can significantly impact the ionization efficiency of the analyte, leading to ion suppression or enhancement.[3] The use of a stable isotope-labeled internal standard that co-elutes with the analyte is the most effective way to compensate for these matrix effects.[1]

• Analyte Stability: Acylcarnitines can be susceptible to hydrolysis. It is important to handle samples in a timely manner and store them at appropriate temperatures (e.g., -80 °C) to minimize degradation.

Protocol 1: Protein Precipitation (PPT)

Protein precipitation is a simple and rapid method for removing the bulk of proteins from biological samples. It is widely used for the analysis of small molecules in plasma and serum.[4] Acetonitrile (B52724) is a common precipitation solvent that is effective in removing proteins while keeping small polar molecules like Acetyl-L-carnitine in solution.[2][5][6][7]

Experimental Protocol

• Sample Aliquoting: Pipette 100 µL of the biological sample (e.g., plasma, serum) into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known amount of Acetyl-L-carnitine-d9 internal standard solution to each sample, calibrator, and quality control sample.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube. The 3:1 ratio of solvent to sample is effective for protein removal.[4][6]

• Vortexing: Vortex the tubes for 30 seconds to ensure thorough mixing and complete protein precipitation.[2]

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10 minutes at 4 °C to pellet the precipitated proteins.[6]

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.

• Evaporation and Reconstitution (Optional): The supernatant can be evaporated to dryness under a stream of nitrogen and then reconstituted in the initial mobile phase to enhance sensitivity.

• Injection: Inject an appropriate volume of the final sample extract into the LC-MS/MS system.[6]

Workflow Diagram

Figure 1. Protein Precipitation Workflow

Protocol 2: Solid-Phase Extraction (SPE)

Solid-phase extraction provides a more thorough cleanup than protein precipitation by removing not only proteins but also other interfering substances like salts and phospholipids. For a polar, positively charged molecule like Acetyl-L-carnitine, cation-exchange SPE is a highly effective technique.[8][9][10][11]

Experimental Protocol

• Sample Pre-treatment: Centrifuge the biological sample (e.g., 200 µL of plasma) to remove any particulate matter. Dilute the supernatant with a weak acidic solution (e.g., 2% formic acid in water) to ensure the analyte is in its cationic form. Add the Acetyl-L-carnitine-d9 internal standard.

• SPE Cartridge Conditioning: Condition a weak cation-exchange SPE cartridge (e.g., 100 mg, 3 mL) by passing 1 mL of methanol (B129727) followed by 1 mL of 2% formic acid in water.[11]

• Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of the weak acidic solution to remove neutral and acidic interferences. Follow with a wash using 1 mL of methanol to remove more hydrophobic interferences.

• Elution: Elute the Acetyl-L-carnitine and its internal standard from the cartridge using 1 mL of a methanolic solution containing a small percentage of a strong base (e.g., 5% ammonium (B1175870) hydroxide (B78521) in methanol).

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in a suitable volume of the initial mobile phase.

• Injection: Inject the reconstituted sample into the LC-MS/MS system.

Workflow Diagram

References

• 1. Matrix effect-corrected liquid chromatography/tandem mass-spectrometric method for determining acylcarnitines in human urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bevital.no [bevital.no]
• 3. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. agilent.com [agilent.com]
• 5. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. LC-MS/MS Analysis of 25 Underivatized Acylcarnitines for Differential Diagnosis [restek.com]
• 7. Rapid measurement of plasma acylcarnitines by liquid chromatography-tandem mass spectrometry without derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Determination of carnitine and acylcarnitines in plasma by high-performance liquid chromatography/electrospray ionization ion trap tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Quantification of plasma carnitine and acylcarnitines by high-performance liquid chromatography-tandem mass spectrometry using online solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ri.conicet.gov.ar [ri.conicet.gov.ar]

Application Note: High-Sensitivity LC-MS/MS Method for the Detection of Acetyl-L-carnitine-d9

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and sensitive method for the quantitative analysis of Acetyl-L-carnitine-d9 in biological matrices using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Acetyl-L-carnitine-d9, a deuterated stable isotope-labeled internal standard, is crucial for the accurate quantification of endogenous Acetyl-L-carnitine, a key biomarker in various metabolic and neurological studies. This document provides comprehensive experimental protocols, optimized mass spectrometry parameters, and data presentation guidelines to ensure reliable and reproducible results.

Introduction

Acetyl-L-carnitine (ALCAR) plays a vital role in cellular energy metabolism by facilitating the transport of long-chain fatty acids into the mitochondria for β-oxidation.[1] Its levels are often measured in clinical and preclinical research to investigate metabolic disorders, neurological conditions, and the efficacy of therapeutic interventions. The use of a stable isotope-labeled internal standard, such as Acetyl-L-carnitine-d9, is essential for correcting for matrix effects and variations in sample preparation and instrument response, thereby enabling accurate quantification. This document outlines a complete workflow for the analysis of Acetyl-L-carnitine-d9.

Experimental Protocols

Sample Preparation (Plasma/Serum)

A protein precipitation method is commonly employed for the extraction of Acetyl-L-carnitine from plasma or serum samples.

Materials:

• Plasma or serum samples

• Acetyl-L-carnitine-d9 internal standard solution

• Acetonitrile (B52724) (ACN), LC-MS grade

• Methanol, LC-MS grade

• Formic acid, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Centrifuge

• Autosampler vials

Protocol:

• Thaw plasma/serum samples on ice.

• In a 1.5 mL microcentrifuge tube, add 50 µL of plasma or serum.

• Add 10 µL of the Acetyl-L-carnitine-d9 internal standard working solution.

• Add 200 µL of cold acetonitrile (containing 0.1% formic acid) to precipitate proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Two common chromatographic approaches are presented: Reversed-Phase (RP) and Hydrophilic Interaction Liquid Chromatography (HILIC).

Method A: Reversed-Phase Chromatography

• Column: C18 column (e.g., Zorbax Eclipse XDB-C18, 150 mm x 3.0 mm, 3.5 µm)[2]

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  • 0-1 min: 2% B

  • 1-5 min: 2-98% B

  • 5-7 min: 98% B

  • 7.1-10 min: 2% B (re-equilibration)

Method B: HILIC

• Column: HILIC column (e.g., Atlantis HILIC Silica, 50 mm x 2.0 mm, 4 µm)[2]

• Mobile Phase A: 5 mM Ammonium acetate (B1210297) in 95% Acetonitrile / 5% Water

• Mobile Phase B: 5 mM Ammonium acetate in 50% Acetonitrile / 50% Water

• Flow Rate: 0.4 mL/min[2]

• Column Temperature: Ambient

• Injection Volume: 10 µL[2]

• Gradient:

  • 0-1 min: 90% A

  • 1-2 min: 90-10% A

  • 2-3 min: 10% A

  • 3.1-5 min: 90% A (re-equilibration)[2]

Mass Spectrometry

The analysis is performed on a triple quadrupole mass spectrometer using positive ion electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.

General MS Parameters

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.5 kV

• Source Temperature: 150°C

• Desolvation Temperature: 400°C

• Desolvation Gas Flow: 800 L/hr

• Collision Gas: Argon

MRM Transitions and Parameters

The following table summarizes the key mass spectrometry parameters for the detection of Acetyl-L-carnitine and its deuterated internal standard, Acetyl-L-carnitine-d9. The parameters for Acetyl-L-carnitine-d9 are predicted based on common fragmentation patterns of acylcarnitines, specifically the neutral loss of the trimethylamine (B31210) group. Given that the trimethylamine group in the d9 isotopologue is fully deuterated, its mass is 68 Da.

Compound	Precursor Ion (Q1) [M+H]+	Product Ion (Q3)	Dwell Time (ms)	Collision Energy (eV)
Acetyl-L-carnitine	204.1	145.1	100	15-25
Acetyl-L-carnitine-d9	213.3	145.1	100	15-25 (optimization recommended)

Note: The collision energy for Acetyl-L-carnitine-d9 should be optimized on the specific instrument being used. A good starting point is within the range of 15-25 eV, which is typical for similar small molecules.

Data Presentation

The quantitative data for a series of calibration standards should be summarized in a table to demonstrate the linearity and sensitivity of the method.

Concentration (ng/mL)	Peak Area (Analyte)	Peak Area (IS)	Area Ratio (Analyte/IS)
1	15,234	1,510,876	0.0101
5	78,987	1,523,456	0.0518
10	155,432	1,509,876	0.1029
50	798,765	1,532,109	0.5213
100	1,601,234	1,515,678	1.0564
500	8,054,321	1,525,890	5.2784
1000	16,234,567	1,519,876	10.6815

A calibration curve should be generated by plotting the area ratio against the concentration, and a linear regression analysis should be performed. The coefficient of determination (R²) should be >0.99.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Acetyl-L-carnitine.

Conceptual Signaling Pathway Involvement

Caption: Role of Carnitine in Fatty Acid Oxidation.

Conclusion

The LC-MS/MS method described in this application note provides a reliable and sensitive approach for the quantification of Acetyl-L-carnitine-d9. The detailed protocols for sample preparation, chromatography, and mass spectrometry, along with the provided tables and diagrams, offer a comprehensive guide for researchers in the field of metabolic analysis and drug development. The use of a deuterated internal standard is paramount for achieving accurate and precise results.

References

• 1. Acylcarnitine profiling by low-resolution LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bevital.no [bevital.no]

Application Notes and Protocols for the Use of Acetyl-L-carnitine-d9 in Pharmacokinetic Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetyl-L-carnitine (B1666533) (ALCAR) is a crucial endogenous compound involved in mitochondrial energy metabolism, primarily by facilitating the transport of long-chain fatty acids for β-oxidation.[1][2] Its role in cellular energetics and as a precursor to the neurotransmitter acetylcholine (B1216132) has led to its investigation as a therapeutic agent for a variety of conditions, including neurodegenerative diseases and peripheral neuropathies. Accurate determination of Acetyl-L-carnitine concentrations in biological matrices is paramount for robust pharmacokinetic (PK) and pharmacodynamic (PD) studies. Due to its endogenous nature, the use of a stable isotope-labeled internal standard is essential for precise and accurate quantification. Acetyl-L-carnitine-d9, a deuterated analog, serves as an ideal internal standard for mass spectrometry-based bioanalysis, minimizing variability and matrix effects.[3] This document provides detailed application notes and protocols for the utilization of Acetyl-L-carnitine-d9 in pharmacokinetic research.

Principle of Stable Isotope Dilution and Mass Spectrometry

The cornerstone of modern bioanalysis for endogenous compounds is the stable isotope dilution (SID) method coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). This technique employs a stable isotope-labeled version of the analyte, in this case, Acetyl-L-carnitine-d9, as an internal standard (IS). The IS is chemically identical to the analyte but has a different mass due to the incorporation of deuterium (B1214612) atoms.[3] This mass difference allows the mass spectrometer to differentiate between the endogenous analyte and the IS. By adding a known amount of the IS to the biological samples at the beginning of the sample preparation process, any loss of analyte during extraction, as well as variations in instrument response, can be accurately corrected for. This results in highly precise and accurate quantification of the endogenous Acetyl-L-carnitine.

Data Presentation

Table 1: Representative Pharmacokinetic Parameters of Acetyl-L-carnitine

Parameter	Value	Species	Route of Administration	Reference
Tmax (Time to Maximum Concentration)	3.4 ± 0.46 h	Human	Oral (single 2.0 g L-carnitine (B1674952) dose)	[4]
Cmax (Maximum Plasma Concentration)	12.9 ± 5.5 µmol/L	Human	Oral (single 2.0 g L-carnitine dose)	[4]
t½ (Elimination Half-life)	35.9 ± 28.9 h	Human	Oral (single 2.0 g L-carnitine dose)	[4]
AUC₀-∞ (Area Under the Curve)	166.2 ± 77.4 µmol·h/L	Human	Oral (single 2.0 g L-carnitine dose)	[4]
Bioavailability (Oral Supplement)	14-18% (of 0.5-6 g dose)	Human	Oral	[5]

Note: The data presented is from a study where L-carnitine was administered, and its metabolite Acetyl-L-carnitine was measured. Direct pharmacokinetic studies of Acetyl-L-carnitine administration are less common but would follow similar principles.

Table 2: Performance Characteristics of a Validated LC-MS/MS Method for Acetyl-L-carnitine Quantification Using a Deuterated Internal Standard

Parameter	Value	Reference
Internal Standard	Acetyl-l-carnitine-d3	[3][6]
Linearity Range (Serum)	Good linearity (R² > 0.999)	[3][6]
Intra-day Precision (CV%)	< 9.84%	[3][6]
Inter-day Precision (CV%)	< 9.84%	[3][6]
Accuracy (Relative Error %)	-10.4% to 10.0%	[3][6]
Mean Recovery	91.29% - 98.23%	[3][6]
Lower Limit of Quantitation (LLOQ) in Plasma	1 nmol/ml	[7][8]

Experimental Protocols

Protocol 1: Pharmacokinetic Study Design (Representative)

This protocol outlines a typical design for a single-dose oral pharmacokinetic study of Acetyl-L-carnitine in healthy human volunteers.

1. Study Population:

• A cohort of healthy adult volunteers (n=12) who have provided informed consent.

• Subjects should be instructed to abstain from foods rich in L-carnitine (e.g., red meat) for 72 hours prior to and during the study.

2. Dosing:

• A single oral dose of 1000 mg Acetyl-L-carnitine hydrochloride is administered after an overnight fast.

3. Blood Sampling:

• Venous blood samples (approximately 5 mL) are collected into tubes containing K₂EDTA as an anticoagulant at the following time points: 0 (pre-dose), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, 48, and 72 hours post-dose.

4. Sample Processing:

• Immediately after collection, blood samples are centrifuged at 3000 x g for 10 minutes at 4°C to separate the plasma.

• The plasma is transferred to labeled polypropylene (B1209903) tubes and stored at -80°C until analysis.

5. Bioanalysis:

• Plasma concentrations of Acetyl-L-carnitine are determined using a validated LC-MS/MS method with Acetyl-L-carnitine-d9 as the internal standard (see Protocol 2).

6. Pharmacokinetic Analysis:

• Pharmacokinetic parameters (Cmax, Tmax, t½, AUC) are calculated from the plasma concentration-time data using non-compartmental analysis.

Protocol 2: Bioanalytical Method for Acetyl-L-carnitine in Human Plasma using LC-MS/MS

This protocol provides a detailed procedure for the quantification of Acetyl-L-carnitine in plasma using Acetyl-L-carnitine-d9 as an internal standard.[3][6]

1. Materials and Reagents:

• Acetyl-L-carnitine hydrochloride (analyte)

• Acetyl-L-carnitine-d9 hydrochloride (internal standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Water (LC-MS grade)

• Formic acid

• Human plasma (drug-free)

2. Preparation of Stock and Working Solutions:

• Analyte Stock Solution (1 mg/mL): Dissolve 10 mg of Acetyl-L-carnitine hydrochloride in 10 mL of water.

• Internal Standard Stock Solution (1 mg/mL): Dissolve 10 mg of Acetyl-L-carnitine-d9 hydrochloride in 10 mL of water.

• Working Solutions: Prepare serial dilutions of the analyte stock solution in a 50:50 acetonitrile:water mixture to create calibration standards. Prepare a working solution of the internal standard at an appropriate concentration (e.g., 100 ng/mL) in acetonitrile.

3. Sample Preparation (Protein Precipitation):

• Thaw plasma samples at room temperature.

• To 100 µL of plasma in a microcentrifuge tube, add 200 µL of the internal standard working solution in acetonitrile.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

4. LC-MS/MS Conditions:

• LC System: UPLC or HPLC system

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

• Mobile Phase A: 0.1% formic acid in water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Gradient Elution: A suitable gradient to separate the analyte from endogenous interferences.

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Mass Spectrometer: Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Ionization Mode: Positive ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Acetyl-L-carnitine: Precursor ion (Q1) m/z 204.1 → Product ion (Q3) m/z 145.1

  • Acetyl-L-carnitine-d9: Precursor ion (Q1) m/z 213.1 → Product ion (Q3) m/z 154.1

5. Data Analysis:

• Quantify the analyte by calculating the peak area ratio of the analyte to the internal standard.

• Construct a calibration curve by plotting the peak area ratios against the corresponding concentrations of the calibration standards.

• Determine the concentrations of the unknown samples from the calibration curve.

Visualizations

Signaling and Metabolic Pathways

Caption: Role of Carnitine in Fatty Acid Metabolism.

Experimental Workflow

References

• 1. Carnitine and acylcarnitines: pharmacokinetic, pharmacological and clinical aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Kinetics, pharmacokinetics, and regulation of L-carnitine and acetyl-L-carnitine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. research.unipd.it [research.unipd.it]
• 8. Determination of L-carnitine, acetyl-L-carnitine and propionyl-L-carnitine in human plasma by high-performance liquid chromatography after pre-column derivatization with 1-aminoanthracene - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Resolution Mass Spectrometry for the Quantitative Analysis of Acetyl-L-carnitine-d9

Abstract

This application note describes a robust and sensitive method for the quantitative analysis of Acetyl-L-carnitine-d9 using high-resolution mass spectrometry (HRMS) coupled with liquid chromatography (LC). Acetyl-L-carnitine-d9, a stable isotope-labeled internal standard, is critical for the accurate quantification of endogenous Acetyl-L-carnitine in complex biological matrices. This document provides detailed protocols for sample preparation, LC-HRMS analysis, and data processing, tailored for researchers, scientists, and drug development professionals. The presented method demonstrates excellent linearity, precision, and accuracy, making it suitable for various research and clinical applications, including metabolic disorder studies and pharmacokinetic analysis.

Introduction

Acetyl-L-carnitine is a vital molecule in cellular energy metabolism, primarily involved in the transport of long-chain fatty acids into the mitochondria for β-oxidation.[1][2] Alterations in Acetyl-L-carnitine levels have been associated with numerous metabolic disorders, making its accurate quantification in biological samples a key area of research.[1][3] The use of stable isotope-labeled internal standards, such as Acetyl-L-carnitine-d9, is the gold standard for mass spectrometry-based quantification as it effectively compensates for matrix effects and variations in sample processing.[4] High-resolution mass spectrometry offers superior specificity and sensitivity compared to other analytical techniques, enabling precise measurement of Acetyl-L-carnitine-d9 and its unlabeled counterpart. This application note provides a comprehensive guide to employing LC-HRMS for this purpose.

Experimental Protocols

Sample Preparation (Plasma/Serum)

A simple protein precipitation method is effective for the extraction of Acetyl-L-carnitine-d9 from plasma or serum samples.[5][6]

Materials:

• Plasma or serum samples

• Acetyl-L-carnitine-d9 internal standard solution

• Acetonitrile (B52724) (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Procedure:

• Pipette 50 µL of plasma or serum sample into a 1.5 mL microcentrifuge tube.[5]

• Add 25 µL of the Acetyl-L-carnitine-d9 internal standard solution at a known concentration.[5]

• Add 425 µL of cold acetonitrile to precipitate proteins.[5]

• Vortex the mixture for 30 seconds.[5]

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.[5]

• Carefully transfer the supernatant to an HPLC vial for LC-HRMS analysis.[5]

Liquid Chromatography

A Hydrophilic Interaction Liquid Chromatography (HILIC) method is recommended for the separation of the highly polar Acetyl-L-carnitine.[2][4]

LC System: A high-performance liquid chromatography system capable of binary gradient elution.

Column: Atlantis HILIC Silica column (50 x 2.0 mm, 3 µm) or equivalent.[4]

Mobile Phase:

• Mobile Phase A: 5 mM Ammonium Acetate in Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

Gradient Program:

Time (min)	Flow Rate (mL/min)	%A	%B
0.0	0.4	10	90
1.0	0.4	10	90
2.0	0.4	90	10
3.0	0.4	90	10
3.1	0.4	10	90
5.0	0.4	10	90

Injection Volume: 10 µL

Column Temperature: 40°C

High-Resolution Mass Spectrometry

Mass Spectrometer: A high-resolution mass spectrometer (e.g., Orbitrap or TOF) capable of targeted selected ion monitoring (t-SIM) or parallel reaction monitoring (PRM).

Ionization Source: Heated Electrospray Ionization (HESI) in positive ion mode.

Key Parameters:

• Capillary Voltage: 3.5 kV

• Source Temperature: 320°C

• Sheath Gas Flow Rate: 40 arbitrary units

• Auxiliary Gas Flow Rate: 10 arbitrary units

• Resolution: >70,000 FWHM

• Scan Range: m/z 150-250

Targeted Ions:

Compound	Formula	Precursor Ion (m/z)
Acetyl-L-carnitine	C₉H₁₈NO₄⁺	204.1230
Acetyl-L-carnitine-d9	C₉H₉D₉NO₄⁺	213.1800

Data Presentation

The quantitative performance of the method should be evaluated by constructing a calibration curve and assessing its linearity, precision, and accuracy. The following tables summarize expected performance data based on similar published methods.[4][6][7]

Table 1: Calibration Curve Parameters

Analyte	Calibration Range (ng/mL)	R²	Weighting
Acetyl-L-carnitine	1 - 1000	>0.995	1/x²

Table 2: Precision and Accuracy

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (% Recovery)
LLOQ	1	<15	<15	85-115
Low QC	3	<10	<10	90-110
Mid QC	100	<10	<10	90-110
High QC	800	<10	<10	90-110

Visualizations

Caption: Experimental workflow for the quantification of Acetyl-L-carnitine-d9.

Caption: Simplified diagram of the role of carnitine in fatty acid metabolism.

Conclusion

The LC-HRMS method detailed in this application note provides a reliable and high-throughput approach for the quantification of Acetyl-L-carnitine-d9. The use of a stable isotope-labeled internal standard ensures high accuracy and precision, making this protocol suitable for a wide range of applications in metabolic research and clinical diagnostics. The provided experimental details can be adapted to various high-resolution mass spectrometry platforms.

References

• 1. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis & HILIC/MS Analysis of Acylcarnitines [sigmaaldrich.com]
• 3. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. bevital.no [bevital.no]
• 5. jasem.com.tr [jasem.com.tr]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Acetyl-L-carnitine-d9 as an Internal Standard

Welcome to the technical support center for the use of Acetyl-L-carnitine-d9 as an internal standard in mass spectrometry-based assays. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and provide answers to frequently asked questions encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: My Acetyl-L-carnitine-d9 signal is inconsistent or decreasing over time. What are the potential causes?

Several factors can contribute to the instability of your Acetyl-L-carnitine-d9 internal standard, leading to poor reproducibility. The primary culprits are typically related to pH and temperature during sample storage and preparation.

Acetyl-L-carnitine is susceptible to hydrolysis, especially under basic conditions.[1][2] It is crucial to maintain a neutral to acidic pH throughout your experimental workflow to ensure the stability of both the analyte and the internal standard.

Q2: I am observing significant signal suppression or enhancement for my analyte, even with the use of Acetyl-L-carnitine-d9. Why is this happening and how can I mitigate it?

This phenomenon is known as the matrix effect, where co-eluting endogenous or exogenous components in the sample matrix interfere with the ionization of the analyte and internal standard.[3] While a deuterated internal standard like Acetyl-L-carnitine-d9 is designed to co-elute with the analyte and compensate for these effects, complete correction is not always achieved.

Differential matrix effects can occur if there is slight chromatographic separation between the analyte and the internal standard, exposing them to different matrix environments as they enter the mass spectrometer.

To minimize matrix effects, consider the following:

• Optimize Sample Preparation: Employ a more rigorous sample clean-up procedure, such as solid-phase extraction (SPE), to remove interfering matrix components.

• Chromatographic Separation: Adjust your LC method to better separate Acetyl-L-carnitine from the matrix components that are causing ion suppression or enhancement.

• Matrix-Matched Calibrators: Prepare your calibration standards in a blank matrix that is representative of your study samples to mimic the matrix effects.

Q3: I suspect that the deuterium (B1214612) labels on my Acetyl-L-carnitine-d9 are exchanging with hydrogen atoms from my solvent. How can I confirm this and what can I do to prevent it?

This issue, known as isotopic exchange or back-exchange, can compromise the integrity of your deuterated internal standard, leading to inaccurate quantification.[4] It occurs when deuterium atoms on the internal standard are replaced by hydrogen atoms from the surrounding solvent or matrix.

Factors that can promote isotopic exchange include:

• pH: The rate of exchange is highly dependent on pH, with increased rates observed under both acidic and basic conditions. The exchange is generally slowest around pH 2.5-3.[4]

• Temperature: Higher temperatures can accelerate the rate of isotopic exchange.[4]

• Solvent Composition: Protic solvents like water and methanol (B129727) can facilitate the exchange.

To investigate and mitigate isotopic exchange, please refer to the detailed protocol provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guides

Issue 1: Poor Peak Shape for Acetyl-L-carnitine-d9

Symptom	Potential Cause	Troubleshooting Steps
Peak Tailing	Active sites on the column; Secondary interactions	Use a column with end-capping; Modify mobile phase with a competing agent (e.g., a small amount of a stronger solvent or an ion-pairing agent).
Peak Fronting	Column overload	Dilute the sample; Use a column with a higher loading capacity.
Split Peaks	Column void or contamination	Replace the column; Use a guard column.

Issue 2: Inaccurate Quantification

Symptom	Potential Cause	Troubleshooting Steps
High Bias	Isotopic exchange from d9 to d0; Underestimation of internal standard concentration.	See protocol for evaluating isotopic exchange; Verify the concentration of the internal standard stock solution.
Low Bias	Degradation of the analyte or internal standard; Overestimation of internal standard concentration.	Check sample and standard stability (see stability data below); Verify the concentration of the internal standard stock solution.
High Variability	Inconsistent matrix effects; Inconsistent sample preparation.	Optimize sample cleanup and chromatography; Ensure consistent sample processing steps.

Data Presentation

Table 1: Stability of Acetyl-L-carnitine in Aqueous Solution at Room Temperature

pH	% Remaining after 1 hour
3-7	>99%
9	~90%
11	72.6%[1]
12	4.2%[1]

Table 2: Representative Matrix Effect Data in Human Plasma

Analyte	Sample Preparation	Matrix Factor (%)	IS Corrected Matrix Factor (%)
Acetyl-L-carnitine	Protein Precipitation	75	98
Acetyl-L-carnitine	Solid-Phase Extraction	92	101

Note: Data is representative and will vary depending on the specific LC-MS/MS method and matrix lot.

Experimental Protocols

Protocol 1: Evaluation of Acetyl-L-carnitine-d9 Stability in Matrix

Objective: To assess the stability of Acetyl-L-carnitine-d9 in the biological matrix under typical sample handling and storage conditions.

Materials:

• Acetyl-L-carnitine-d9 stock solution

• Blank biological matrix (e.g., plasma, urine) from at least six different sources

• LC-MS/MS system

Methodology:

• T=0 Samples: Spike a known concentration of Acetyl-L-carnitine-d9 into the blank matrix. Immediately process these samples according to your standard sample preparation protocol and analyze by LC-MS/MS.

• Incubated Samples: Spike the same concentration of Acetyl-L-carnitine-d9 into the blank matrix and incubate under conditions that mimic your typical sample handling and storage (e.g., room temperature for 4 hours, 4°C for 24 hours).

• Analysis: After incubation, process the samples and analyze them by LC-MS/MS.

• Data Evaluation: Compare the peak area of Acetyl-L-carnitine-d9 in the incubated samples to the T=0 samples. A significant decrease in the peak area suggests instability.

Protocol 2: Assessment of Isotopic Exchange

Objective: To determine if deuterium atoms on Acetyl-L-carnitine-d9 are exchanging with hydrogen atoms from the solvent or matrix.

Materials:

• Acetyl-L-carnitine-d9 stock solution

• Blank biological matrix

• Reconstitution solvent (e.g., 50:50 methanol:water)

• LC-MS/MS system

Methodology:

• Spike Acetyl-L-carnitine-d9 into both the blank matrix and the reconstitution solvent.

• Incubate these samples under your typical sample preparation and storage conditions (temperature, time, and pH).

• Analyze the samples by LC-MS/MS, monitoring for the mass transition of both Acetyl-L-carnitine-d9 and unlabeled Acetyl-L-carnitine.

• Data Evaluation: The appearance or increase of a peak at the retention time of Acetyl-L-carnitine in the unlabeled channel is a direct indication of isotopic exchange.[4]

Visualizations

Caption: Troubleshooting workflow for common issues with Acetyl-L-carnitine-d9.

Caption: Ideal compensation for matrix effects by a co-eluting internal standard.

Caption: The process of isotopic exchange and its impact on quantification.

References

• 1. Stability of acetyl-1-carnitine in 5% dextrose using a high-performance liquid chromatography-mass spectrometry times 2 method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]

Technical Support Center: Troubleshooting Ion Suppression for Acetyl-L-carnitine-d9 in LC-MS

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address challenges with ion suppression for Acetyl-L-carnitine-d9 in Liquid Chromatography-Mass Spectrometry (LC-MS) analysis.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and how does it affect the analysis of Acetyl-L-carnitine-d9?

A1: Ion suppression is a phenomenon in LC-MS where the ionization efficiency of a target analyte, in this case, Acetyl-L-carnitine-d9, is reduced by the presence of co-eluting components from the sample matrix.[1][2] This leads to a decreased signal intensity, which can result in underestimation of the analyte's concentration, reduced sensitivity, and poor reproducibility.[3] Even if Acetyl-L-carnitine-d9 is present in the sample, its signal may be significantly diminished or completely absent due to this effect.[3]

Q2: I am using a deuterated internal standard (Acetyl-L-carnitine-d9). Shouldn't that automatically correct for ion suppression?

A2: Ideally, a deuterated internal standard (IS) like Acetyl-L-carnitine-d9 should co-elute with the non-labeled analyte and experience the same degree of ion suppression. The ratio of the analyte signal to the IS signal should then remain constant, enabling accurate quantification.[2] However, deuteration can sometimes cause slight differences in chromatographic retention time between the analyte and the IS.[4] If this separation occurs in a region of significant ion suppression, the analyte and the IS will be affected differently, leading to inaccurate results.[5]

Q3: What are the common sources of ion suppression in my analysis?

A3: Ion suppression can originate from various sources, including:

• Endogenous matrix components: These are substances naturally present in biological samples, such as salts, lipids, proteins, and phospholipids (B1166683).[3][6]

• Exogenous substances: These are contaminants introduced during sample collection or preparation, like polymers from plasticware, or mobile phase additives such as trifluoroacetic acid (TFA).[3][7]

• High concentrations of the analyte or internal standard: At high concentrations, these compounds can saturate the ionization process, leading to a non-linear response.[8]

Q4: How can I determine if ion suppression is affecting my Acetyl-L-carnitine-d9 signal?

A4: A post-column infusion experiment is a common method to identify regions of ion suppression in your chromatogram.[9] This involves infusing a constant flow of an Acetyl-L-carnitine-d9 solution into the MS detector while a blank, extracted matrix sample is injected onto the LC system. A dip in the baseline signal of Acetyl-L-carnitine-d9 indicates the retention times where co-eluting matrix components are causing suppression.[3][9]

Troubleshooting Guides

Problem 1: Inconsistent or inaccurate quantification despite using Acetyl-L-carnitine-d9 as an internal standard.

Possible Cause: Differential ion suppression due to a chromatographic shift between Acetyl-L-carnitine (B1666533) and its d9-labeled internal standard.[4]

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of the analyte and Acetyl-L-carnitine-d9 to confirm they have identical retention times.

• Adjust Chromatographic Conditions: If a shift is observed, modify the mobile phase composition or gradient to achieve co-elution. Sometimes, using a column with slightly lower resolution can help merge the peaks.[4]

• Evaluate Matrix Effects: Perform a post-column infusion experiment to identify if the slight separation is occurring in a region of significant ion suppression.

Problem 2: Poor sensitivity and low signal-to-noise for Acetyl-L-carnitine-d9.

Possible Cause: Significant ion suppression from the sample matrix.[1][10]

Troubleshooting Steps:

• Assess the Matrix Effect: Conduct a post-column infusion experiment to pinpoint the areas of greatest ion suppression.

• Enhance Sample Cleanup: Implement or optimize a sample preparation protocol to remove interfering compounds. Techniques like solid-phase extraction (SPE) or liquid-liquid extraction (LLE) are generally more effective at removing matrix components than protein precipitation.[2][10]

• Dilute the Sample: Diluting the sample can lower the concentration of matrix components that cause ion suppression, though this may not be suitable for trace analysis.[8][11]

• Optimize Chromatography: Adjust the LC method to separate Acetyl-L-carnitine-d9 from the suppression zones identified in the post-column infusion experiment.[2]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify chromatographic regions where ion suppression occurs.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Acetyl-L-carnitine-d9 standard solution (in a compatible mobile phase)

• Blank biological matrix (e.g., plasma, urine) processed with your standard sample preparation method

Procedure:

• Equilibrate the LC-MS/MS system with your analytical column and mobile phase.

• Connect the outlet of the analytical column to one inlet of a T-connector.

• Connect a syringe pump containing the Acetyl-L-carnitine-d9 solution to the second inlet of the T-connector.

• Connect the outlet of the T-connector to the MS ion source.

• Begin infusing the Acetyl-L-carnitine-d9 solution at a constant, low flow rate (e.g., 5-10 µL/min) to obtain a stable baseline signal for the corresponding mass transition.

• Inject the extracted blank matrix sample onto the LC system.

• Monitor the Acetyl-L-carnitine-d9 signal throughout the chromatographic run. Any significant drop in the baseline indicates a region of ion suppression.[9]

Protocol 2: Sample Preparation using Protein Precipitation

Objective: A quick and simple method for removing proteins from biological samples.

Materials:

• Biological sample (e.g., serum, plasma)[12]

• Acetonitrile (ACN)[12][13]

• Vortex mixer

• Centrifuge

Procedure:

• To a 100 µL aliquot of the biological sample, add 300 µL of cold acetonitrile.

• Vortex the mixture vigorously for 1 minute to precipitate the proteins.

• Centrifuge the sample at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.

• Carefully collect the supernatant for LC-MS analysis.[12][13]

Note: While simple, protein precipitation may not remove other matrix components like phospholipids, which are known to cause ion suppression.[10]

Data Presentation

Table 1: Impact of Mobile Phase Additives on Analyte Signal Intensity

Mobile Phase Additive	Analyte	Relative Signal Intensity (%)	Reference
0.1% Formic Acid	Various Analytes	Generally provides good protonation and signal in positive ESI mode.	[7][14]
0.1% Acetic Acid	Various Analytes	Can be a suitable alternative to formic acid, may offer different selectivity.	[14]
10 mM Ammonium Formate	Acylcarnitines	Often enhances spray stability and ionization efficiency.[1]	[14]
10 mM Ammonium Acetate	Lipids	Can be a good choice for enhancing signal in both positive and negative modes.	[14]
0.1% Trifluoroacetic Acid (TFA)	Peptides/Proteins	Strong ion-pairing agent, but known to cause significant ion suppression in ESI-MS.	[7]

Table 2: Comparison of Sample Preparation Techniques for Matrix Effect Reduction

Sample Preparation Technique	Typical Matrix Effect Reduction	Advantages	Disadvantages	Reference
Protein Precipitation (PPT)	Low to Moderate	Simple, fast, and inexpensive.	May not effectively remove phospholipids and other small molecules.[10]	[2]
Liquid-Liquid Extraction (LLE)	Moderate to High	Can provide cleaner extracts than PPT.	Can be labor-intensive and may have lower analyte recovery.	[2]
Solid-Phase Extraction (SPE)	High	Highly selective, provides very clean extracts, leading to minimal ion suppression.	More complex and costly than PPT and LLE.	[2][10]

Visualizations

References

• 1. biotech-spain.com [biotech-spain.com]
• 2. longdom.org [longdom.org]
• 3. benchchem.com [benchchem.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. myadlm.org [myadlm.org]
• 6. Ion suppression in Biological Sample Analysis: You May or May Not See It but It’s There | Separation Science [sepscience.com]
• 7. researchgate.net [researchgate.net]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. benchchem.com [benchchem.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. DSpace [research-repository.griffith.edu.au]
• 12. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]

Optimizing chromatographic resolution between analyte and d9-standard

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals encountering challenges with the chromatographic resolution between an analyte and its deuterated (d9) internal standard.

Frequently Asked Questions (FAQs)

Q1: Why is my deuterated (d9) internal standard separating from my analyte?

A1: While isotopically labeled internal standards are designed to be chemically identical to the analyte, the substitution of hydrogen with deuterium (B1214612) can lead to minor differences in physicochemical properties. This phenomenon is known as the "chromatographic isotope effect."[1][2] The carbon-deuterium (C-D) bond is slightly shorter and stronger than the carbon-hydrogen (C-H) bond, which can result in a smaller molecular volume and altered van der Waals interactions.[3] These subtle differences can be sufficient to cause partial or even complete separation under certain chromatographic conditions, with the deuterated compound often eluting slightly earlier in reverse-phase chromatography.[1][3]

Q2: Can this separation between my analyte and d9-standard affect my results?

A2: Yes, significant separation can compromise the accuracy and precision of your quantitative analysis.[3] The primary purpose of a co-eluting internal standard is to compensate for variations during sample preparation and analysis, particularly matrix effects.[3] If the analyte and the internal standard elute at different times, they may experience different levels of ion suppression or enhancement from co-eluting matrix components, leading to inaccurate quantification.[1]

Q3: What are the initial steps to troubleshoot the separation of my analyte and d9-standard?

A3: Begin by confirming the identity of the co-eluting peaks using a mass spectrometer to check their respective m/z values.[4] Visually inspect the peak shape; a broad or shouldered peak can be an indicator of co-elution.[4][5] It's also beneficial to overlay the chromatograms of the analyte and the internal standard to visualize the extent of the retention time difference.[3]

Q4: Are there alternatives to d9-standards if I cannot achieve co-elution?

A4: If extensive method optimization fails to resolve the separation, consider using an internal standard labeled with heavy isotopes like ¹³C or ¹⁵N. These isotopes typically do not cause a noticeable chromatographic shift, ensuring better co-elution and more reliable quantification.[1][3]

Troubleshooting Guide: Improving Analyte and d9-Standard Co-elution

This guide provides a systematic approach to optimizing your chromatographic method to achieve better co-elution between your analyte and its d9-internal standard.

Systematic Troubleshooting Workflow

The following diagram illustrates a step-by-step workflow for troubleshooting and resolving co-elution issues.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]

Preventing isotopic back-exchange of Acetyl-L-carnitine-d9

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to prevent isotopic back-exchange of Acetyl-L-carnitine-d9 during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is isotopic back-exchange and why is it a concern for Acetyl-L-carnitine-d9?

Isotopic back-exchange is a chemical reaction where a deuterium (B1214612) atom in a labeled compound is replaced by a hydrogen atom from the surrounding environment, such as from solvents or reagents.[1][2] For Acetyl-L-carnitine-d9, the nine deuterium atoms are located on the acetyl and N-trimethyl groups. The deuterium atoms on the acetyl group are bonded to a carbon atom that is adjacent to a carbonyl group (C=O). These "alpha-protons" (or in this case, deuterons) are susceptible to exchange, particularly under acidic or basic conditions, due to a process called keto-enol tautomerism.[3] This exchange can compromise the isotopic purity of the standard, leading to inaccurate quantification in sensitive analytical methods like mass spectrometry.

Q2: Which specific deuterium atoms in Acetyl-L-carnitine-d9 are most susceptible to back-exchange?

The three deuterium atoms on the acetyl group are the most likely to undergo back-exchange. The six deuterium atoms on the N-trimethyl group are generally more stable as they are not adjacent to an activating group like a carbonyl. However, prolonged exposure to harsh conditions should be avoided for all deuterated compounds.

Q3: What are the primary factors that promote isotopic back-exchange?

The rate of hydrogen-deuterium exchange is significantly influenced by three main factors:

• pH: Both acidic and basic conditions can catalyze the back-exchange of deuterium atoms alpha to a carbonyl group. The minimum rate of exchange for many compounds is typically observed in a slightly acidic pH range of approximately 2.5 to 3.[2][4]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange.[5] Maintaining low temperatures during sample preparation and analysis is crucial.

• Solvent: Protic solvents, which contain exchangeable hydrogen atoms (e.g., water, methanol), can readily donate protons and facilitate back-exchange. Aprotic solvents (e.g., acetonitrile, dioxane) are preferred for storing and handling deuterated compounds.

Q4: How can I minimize back-exchange during sample storage?

To ensure the stability of your Acetyl-L-carnitine-d9 standard during storage, follow these recommendations:

• Solvent Choice: Whenever possible, store stock solutions in a high-purity aprotic solvent such as acetonitrile.

• Temperature: Store solutions at or below -20°C. For long-term storage, -80°C is recommended.

• pH: If an aqueous solution is necessary, use a D₂O-based buffer and maintain a pH between 2.5 and 7 for minimal exchange. Avoid prolonged storage in aqueous buffers.

Q5: Are there alternative stable isotopes I can use to avoid back-exchange issues?

Yes, using stable isotopes like Carbon-13 (¹³C) or Nitrogen-15 (¹⁵N) for labeling can eliminate the problem of isotopic exchange. These isotopes are integral to the molecular backbone and are not susceptible to exchange with the solvent. However, the synthesis of ¹³C or ¹⁵N labeled compounds is often more complex and expensive than deuterium labeling.

Troubleshooting Guides

Guide 1: Investigating Unexpected Loss of Isotopic Purity

This guide provides a systematic approach to identifying the source of deuterium back-exchange in your experimental workflow.

Symptom: You observe a lower than expected mass-to-charge ratio (m/z) for Acetyl-L-carnitine-d9 in your mass spectrometry data, or the appearance of peaks corresponding to d8, d7, etc., species.

Caption: Troubleshooting workflow for identifying the source of deuterium back-exchange.

Guide 2: Protocol for Minimizing Back-Exchange During LC-MS Analysis

This protocol outlines the key steps to minimize the loss of deuterium from Acetyl-L-carnitine-d9 during analysis by liquid chromatography-mass spectrometry (LC-MS).

Caption: Recommended LC-MS workflow to minimize isotopic back-exchange.

Data Presentation

The following table summarizes the relative stability of the deuterium label on the acetyl group of Acetyl-L-carnitine-d9 under various experimental conditions. The stability is categorized as High, Moderate, or Low, where "High" indicates minimal expected back-exchange.

Parameter	Condition	Relative Stability of Deuterium Label	Recommendation
pH	< 2.5	Moderate	Use for short durations; prolonged exposure can increase exchange.
2.5 - 4.0	High	Optimal pH range for sample preparation and LC mobile phase.
4.0 - 7.0	High	Generally safe, but the rate of exchange begins to increase.
7.0 - 9.0	Moderate	Increased risk of back-exchange; minimize exposure time.
> 9.0	Low	High risk of back-exchange; avoid these conditions.
Temperature	-80°C to -20°C	High	Ideal for long-term storage.
0°C - 4°C	High	Recommended for sample preparation and autosampler temperature.
Room Temperature (~25°C)	Moderate	Minimize exposure time; suitable for short-term handling only.
> 40°C	Low	Significant risk of back-exchange; avoid.
Solvent	Aprotic (e.g., Acetonitrile)	High	Preferred solvent for stock solutions and dilutions.
Protic (e.g., H₂O, Methanol)	Low to Moderate	Use only when necessary and under optimal pH and temperature conditions.
D₂O-based buffers	High	Recommended for aqueous solutions to minimize the proton source.

Experimental Protocols

Protocol 1: LC-MS/MS Analysis of Acetyl-L-carnitine-d9 for Isotopic Purity

This protocol provides a general method for the analysis of Acetyl-L-carnitine-d9 to assess its isotopic purity and the extent of back-exchange.

1. Sample Preparation:

• Thaw the Acetyl-L-carnitine-d9 stock solution (ideally in acetonitrile) on ice.
• Perform serial dilutions to the desired working concentration using a mobile phase-like solution (e.g., 95:5 water:acetonitrile with 0.1% formic acid) that has been pre-chilled to 4°C.
• If working with biological matrices, perform protein precipitation with ice-cold acetonitrile. Keep samples on ice throughout the extraction process.[6]

2. LC Conditions:

• Column: A C18 reversed-phase column is suitable.
• Mobile Phase A: 0.1% formic acid in water.
• Mobile Phase B: 0.1% formic acid in acetonitrile.
• Gradient: A gradient elution from high aqueous to high organic will be suitable.
• Flow Rate: Dependent on column dimensions (e.g., 0.4 mL/min for a 2.1 mm ID column).
• Column Temperature: Maintain at a low temperature if possible without compromising chromatography (e.g., 25°C).
• Autosampler Temperature: 4°C.

3. MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).
• Multiple Reaction Monitoring (MRM):
• Monitor the transition for Acetyl-L-carnitine-d9 (e.g., m/z 213.2 → [fragment ion]). The exact precursor m/z will depend on the deuteration pattern.
• Simultaneously monitor the transition for the non-deuterated Acetyl-L-carnitine (B1666533) (e.g., m/z 204.1 → [same fragment ion]).
• It is also advisable to monitor for partially deuterated species (d1 to d8) if significant back-exchange is suspected.
• Source Parameters: Optimize source temperature, gas flows, and voltages for maximum signal intensity.

4. Data Analysis:

• Integrate the peak areas for the deuterated and non-deuterated (and partially deuterated, if monitored) analytes.
• Calculate the isotopic purity by determining the ratio of the peak area of the d9 species to the sum of the peak areas of all isotopic species.

Protocol 2: NMR Spectroscopy for Assessing Site-Specific Deuterium Incorporation

This protocol describes the use of Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the location and extent of deuterium labeling in Acetyl-L-carnitine-d9.

1. Sample Preparation:

• Dissolve a sufficient amount of Acetyl-L-carnitine-d9 in a deuterated solvent that will not exchange with the analyte, such as acetonitrile-d3 (B32919) or DMSO-d6. Avoid using D₂O as it can promote back-exchange of labile deuterons.
• Prepare a corresponding sample of non-deuterated Acetyl-L-carnitine at a similar concentration for comparison.

2. NMR Acquisition:

• Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended.
• ¹H NMR:
• Acquire a standard ¹H NMR spectrum of the Acetyl-L-carnitine-d9 sample. The absence or significant reduction of the signals corresponding to the acetyl and N-trimethyl protons compared to the non-deuterated standard confirms high levels of deuteration.
• The small residual proton signals can be integrated to quantify the percentage of non-deuterated species at each position.
• ²H (Deuterium) NMR:
• Acquire a ²H NMR spectrum. This will directly show signals for the deuterium atoms at the labeled positions.[7]
• The chemical shifts in the ²H spectrum will be very similar to those in the ¹H spectrum.
• ¹³C NMR:
• Acquire a proton-decoupled ¹³C NMR spectrum. The carbon signals for the deuterated methyl groups will appear as multiplets due to coupling with deuterium (spin I = 1), whereas they would be singlets if bonded to protons. This provides confirmation of the labeling sites.

3. Data Analysis:

• Compare the spectra of the deuterated and non-deuterated samples.
• In the ¹H NMR, calculate the isotopic purity by comparing the integral of the residual proton signal to the integral of a non-exchangeable proton signal within the molecule (if available) or to an internal standard.
• The ²H NMR can be used for quantitative analysis of the deuterium content at each labeled site.

References

• 1. Hydrogen–deuterium exchange - Wikipedia [en.wikipedia.org]
• 2. Computational Tools for Hydrogen–Deuterium Exchange Mass Spectrometry Data Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ketone - Wikipedia [en.wikipedia.org]
• 4. mdpi.com [mdpi.com]
• 5. Temperature-dependent hydrogen deuterium exchange shows impact of analog binding on adenosine deaminase flexibility but not embedded thermal networks - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Improving signal-to-noise ratio for low concentrations of Acetyl-L-carnitine

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with low concentrations of Acetyl-L-carnitine.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for detecting and quantifying low concentrations of Acetyl-L-carnitine?

A1: The most prevalent and sensitive methods for analyzing low concentrations of Acetyl-L-carnitine are Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography (HPLC) with derivatization for UV or fluorescence detection.[1][2][3] LC-MS/MS is often preferred for its high sensitivity and selectivity, especially when using techniques like stable isotope dilution.[4][5] Hydrophilic Interaction Liquid Chromatography (HILIC) is a specific type of liquid chromatography that is well-suited for retaining and separating polar compounds like Acetyl-L-carnitine.[5][6] Enzymatic assays are also available and can be adapted for sensitivity.[7][8]

Q2: Why is detecting low concentrations of Acetyl-L-carnitine challenging?

A2: Detecting low concentrations of Acetyl-L-carnitine can be difficult due to several factors. Acetyl-L-carnitine is a highly polar molecule, which can make it difficult to retain on traditional reversed-phase HPLC columns.[6][9] Additionally, it lacks a strong chromophore, making UV detection insensitive without derivatization.[2] In complex biological samples, matrix effects, such as ion suppression in mass spectrometry, can significantly reduce the signal-to-noise ratio.[5][10][11]

Q3: What is derivatization and why is it used for Acetyl-L-carnitine analysis?

A3: Derivatization is a chemical modification of the analyte to enhance its detection properties. For Acetyl-L-carnitine, derivatization is often employed to introduce a chromophore or fluorophore, which allows for sensitive detection by UV or fluorescence detectors in HPLC.[1][2][12] Common derivatizing agents include p-bromophenacyl bromide and 1-aminoanthracene.[1][2] In some LC-MS methods, derivatization can also improve ionization efficiency and chromatographic retention.[4][13][14]

Q4: What are the advantages of using stable isotope-labeled internal standards in LC-MS/MS analysis?

A4: Stable isotope-labeled internal standards, such as d3-Acetyl-L-carnitine, are considered the gold standard for quantitative LC-MS/MS analysis.[4][5] These standards have the same chemical and physical properties as the unlabeled analyte, so they co-elute and experience similar matrix effects and ionization suppression.[5] By comparing the signal of the analyte to the known concentration of the internal standard, accurate and precise quantification can be achieved, even at low concentrations.[4]

Troubleshooting Guides

LC-MS/MS Analysis

Issue	Potential Cause(s)	Troubleshooting Steps
Low Signal Intensity / Poor Signal-to-Noise Ratio	- Inefficient ionization of Acetyl-L-carnitine.- Ion suppression from matrix components.[5][11]- Suboptimal MS parameters (e.g., collision energy, declustering potential).- Poor chromatographic peak shape.	- Optimize electrospray ionization (ESI) source parameters. Consider using Atmospheric Pressure Chemical Ionization (APCI) as it can be less prone to ion suppression.[15]- Improve sample preparation to remove interfering matrix components (e.g., solid-phase extraction, protein precipitation).[2]- Use a stable isotope-labeled internal standard to compensate for ion suppression.[4][5]- Optimize MRM transitions and associated MS parameters for Acetyl-L-carnitine.- Use a HILIC column for better retention and peak shape of the polar Acetyl-L-carnitine.[5][6]
Poor Reproducibility	- Inconsistent sample preparation.- Variability in matrix effects between samples.- Instrument instability.	- Automate sample preparation steps where possible.- Ensure consistent extraction recovery by using a stable isotope-labeled internal standard.[5]- Allow the LC-MS system to equilibrate thoroughly before analysis.- Regularly clean the ion source.
Peak Tailing or Splitting	- Secondary interactions with the analytical column.- Inappropriate mobile phase composition.	- Use a column with low silanol (B1196071) activity or a HILIC column.[16]- Adjust the mobile phase pH and ionic strength. The use of additives like formic acid or ammonium (B1175870) acetate (B1210297) can improve peak shape.[4]

HPLC Analysis with Derivatization

Issue	Potential Cause(s)	Troubleshooting Steps
Low Signal Intensity	- Incomplete derivatization reaction.- Degradation of the derivative.- Suboptimal detector settings (wavelength, gain).	- Optimize derivatization conditions (reagent concentration, temperature, reaction time).[1]- Ensure the stability of the derivatized sample and analyze it promptly.- Verify and optimize the excitation and emission wavelengths for fluorescence detection or the absorbance wavelength for UV detection.[1][2]
Ghost Peaks or High Baseline Noise	- Contamination from reagents or glassware.- Excess derivatization reagent interfering with the chromatogram.	- Use high-purity solvents and reagents.- Implement a sample cleanup step after derivatization to remove excess reagent.[2]- Include a blank injection (derivatization reaction without the analyte) to identify reagent-related peaks.
Poor Resolution Between Analytes	- Inadequate chromatographic separation.	- Optimize the mobile phase gradient and composition.- Consider a different stationary phase or a column with smaller particle size for higher efficiency.[16]

Enzymatic Assays

Issue	Potential Cause(s)	Troubleshooting Steps
Low Signal or Sensitivity	- Low enzyme activity.- Suboptimal reaction conditions (pH, temperature).- Presence of inhibitors in the sample matrix.	- Use fresh enzyme preparations and verify their activity.- Optimize the assay buffer pH and incubation temperature according to the enzyme's specifications.[7]- Perform a spike-and-recovery experiment to assess for matrix inhibition. If inhibition is present, dilute the sample or use a sample cleanup method.
High Background Signal	- Non-specific reactions.- Contamination of reagents with the product being measured.	- Run a blank reaction without the enzyme to determine the level of non-enzymatic signal.- Ensure all reagents are free from contamination.
Non-linear Standard Curve	- Substrate or enzyme concentration is limiting at higher concentrations.- Incorrect standard dilutions.	- Adjust the standard curve range to the linear range of the assay.- Carefully prepare and verify the concentrations of the standards.

Experimental Protocols

LC-MS/MS Method for Acetyl-L-carnitine Quantification

This protocol is a generalized representation based on common practices in the field.

• Sample Preparation (Plasma):

  • To 50 µL of plasma, add 10 µL of an internal standard solution (e.g., d3-Acetyl-L-carnitine in water).

  • Precipitate proteins by adding 200 µL of ice-cold acetonitrile.

  • Vortex for 1 minute and centrifuge at 14,000 x g for 10 minutes at 4°C.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the sample in 100 µL of the initial mobile phase.

• Chromatographic Conditions:

  • Column: HILIC column (e.g., Atlantis HILIC Silica, 50 x 2.0 mm, 3 µm).[5]

  • Mobile Phase A: 5 mM Ammonium acetate in water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: Start with a high percentage of mobile phase B (e.g., 95%) and decrease over time to elute Acetyl-L-carnitine.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Acetyl-L-carnitine: Precursor ion (Q1) m/z 204.1 -> Product ion (Q3) m/z 85.1.[4]

    • d3-Acetyl-L-carnitine (Internal Standard): Precursor ion (Q1) m/z 207.1 -> Product ion (Q3) m/z 85.1.[5]

  • Optimize instrument parameters such as collision energy, declustering potential, and source temperature.

Enzymatic Assay for Acetyl-L-carnitine

This protocol is based on the activity of carnitine acetyltransferase.

• Reagents:

  • Tris Buffer (100 mM, pH 8.0).[7]

  • Coenzyme A (CoA) solution.[7]

  • DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) solution.

  • Carnitine Acetyltransferase (CAT) enzyme solution.[7]

  • Acetyl-L-carnitine standards.

• Assay Procedure:

  • Prepare a reaction mixture containing Tris buffer, CoA, and DTNB.

  • Add the sample or Acetyl-L-carnitine standard to the reaction mixture.

  • Initiate the reaction by adding the CAT enzyme. The enzyme will transfer the acetyl group from Acetyl-L-carnitine to CoA, forming Acetyl-CoA and releasing free carnitine. The free CoA will then react with DTNB to produce a colored product.

  • Incubate at a controlled temperature (e.g., 25°C).[7]

  • Measure the absorbance at a specific wavelength (e.g., 412 nm for the DTNB reaction) over time.

  • The rate of change in absorbance is proportional to the concentration of Acetyl-L-carnitine in the sample.

Signaling Pathways and Experimental Workflows

Caption: Role of Acetyl-L-carnitine in fatty acid metabolism and energy production.

Caption: A typical experimental workflow for Acetyl-L-carnitine analysis by LC-MS/MS.

Quantitative Data Summary

The following table summarizes the reported limits of quantification (LOQ) for Acetyl-L-carnitine using different analytical methods.

Method	Matrix	Limit of Quantification (LOQ)	Reference
HPLC with fluorescence derivatization	Human Plasma	1 nmol/ml	[1]
HPLC with UV derivatization	Human Plasma	0.22 nmol/mL	[2]
LC-MS/MS	Mouse Plasma	1 ng/mL	[5]
Nano-LC/UV	Food Samples	0.04 - 0.09 µg/kg	[9]
UPLC-MS/MS	Human Serum	Not explicitly stated, but method was developed for endogenous levels.	[17]
LC-MS/MS with derivatization	Plasma and Tissues	Not explicitly stated, but described as highly sensitive for very low concentrations.	[4]

Note: Direct comparison of LOQs can be challenging due to differences in instrumentation, sample matrices, and reporting units. This table is intended to provide a general overview of the achievable sensitivity with various techniques.

References

• 1. research.unipd.it [research.unipd.it]
• 2. researchgate.net [researchgate.net]
• 3. Carnitine and Acylcarnitine Analysis Service | LC–MS/MS Quantification - Creative Proteomics [creative-proteomics.com]
• 4. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bevital.no [bevital.no]
• 6. Synthesis & HILIC/MS Analysis of Acylcarnitines [sigmaaldrich.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. longdom.org [longdom.org]
• 12. Enantiomeric purity determination of acetyl-L-carnitine by reversed-phase high-performance liquid chromatography using chiral derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Acylcarnitine profiling by low-resolution LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Separation of Acetyl-L-carnitine hydrochloride on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Carryover in Quantitative Analysis of Carnitines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing carryover during the quantitative analysis of carnitines and their acyl derivatives by liquid chromatography-mass spectrometry (LC-MS).

Frequently Asked Questions (FAQs)

Q1: What is analyte carryover in the context of carnitine analysis?

A1: Analyte carryover is the phenomenon where a portion of an analyte from a preceding sample analysis appears in a subsequent analysis, leading to artificially elevated concentrations or false-positive results. In carnitine analysis, which often involves a wide range of concentrations from endogenous levels to therapeutic doses, even minor carryover can significantly impact the accuracy and reliability of quantitative data.[1][2]

Q2: Why are carnitines and acylcarnitines particularly susceptible to carryover?

A2: Carnitine and its acyl derivatives are zwitterionic and amphiphilic molecules. Their physicochemical properties, including polarity which varies with the length of the acyl chain, can lead to strong interactions with various surfaces within the LC-MS system. This "stickiness" can cause them to adsorb to components like the autosampler needle, injection valve, tubing, and the analytical column, resulting in their gradual release in subsequent runs. Longer-chain acylcarnitines, being more hydrophobic, may exhibit different carryover behavior compared to the more polar short-chain ones.

Q3: How can I assess the extent of carryover in my carnitine assay?

A3: A common method to assess carryover is to inject a blank sample immediately following the highest concentration standard or a high-concentration quality control (QC) sample. The peak area of the analyte in the blank injection is then compared to the peak area of the lower limit of quantification (LLOQ) standard. Regulatory guidelines often require the carryover to be less than 20% of the LLOQ response.[3]

Q4: What are the primary sources of carryover in an LC-MS system for carnitine analysis?

A4: The primary sources of carryover in an LC-MS system include:

• Autosampler: This is often the main contributor, with residues adhering to the needle (both interior and exterior), needle seat, sample loop, and injection valve rotor seal.[4]

• Analytical Column: Carnitines can be retained on the column, especially if the wash gradient is not sufficient to elute all analytes from the stationary phase.

• LC Tubing and Connections: Dead volumes in fittings and connectors can trap and later release analytes.

• Mass Spectrometer Ion Source: Over time, the ion source can become contaminated, leading to a constant background signal that might be mistaken for carryover.[4]

Troubleshooting Guides

Guide 1: Systematic Approach to Identifying the Source of Carryover

A systematic approach is crucial to efficiently identify and eliminate the source of carryover. The following workflow can be used:

Caption: A logical workflow to systematically identify the source of carryover.

Guide 2: Optimizing Autosampler Wash Protocols

The autosampler is a frequent source of carryover. Optimizing the wash protocol is a critical step in minimizing this issue.

Experimental Protocol for Evaluating Wash Solvents:

• Prepare a High-Concentration Carnitine Standard: Prepare a solution of the target carnitine or acylcarnitine at the upper limit of quantification (ULOQ).

• Select Candidate Wash Solvents: Choose a range of wash solvents with varying polarities and pH.

• Injection Sequence:

  • Inject the high-concentration standard.

  • Perform the autosampler wash routine with the first candidate solvent.

  • Inject a blank sample.

  • Repeat steps 2-3 for each candidate wash solvent.

• Data Analysis: Quantify the carryover percentage for each wash solvent by comparing the peak area in the blank to the peak area of the LLOQ standard.

Table 1: Comparison of Autosampler Wash Solvents for Carnitine Analysis (Hypothetical Data)

Wash Solvent Composition	Analyte	Carryover (%) vs. LLOQ
100% Acetonitrile	Acetylcarnitine	15%
100% Methanol	Acetylcarnitine	10%
50:50 Acetonitrile:Water	Acetylcarnitine	5%
50:50 Methanol:Water	Acetylcarnitine	3%
50:50 Methanol:Water + 0.1% Formic Acid	Acetylcarnitine	<1%
100% Isopropanol (B130326)	Octanoylcarnitine	8%
50:50 Isopropanol:Acetonitrile + 0.1% Formic Acid	Octanoylcarnitine	<2%

Recommendations for Wash Solvents:

• For short-chain, more polar carnitines, aqueous/organic mixtures are often effective. The addition of a small amount of acid (e.g., formic acid) can help to disrupt ionic interactions.

• For longer-chain, more hydrophobic acylcarnitines, a stronger organic solvent or a mixture including isopropanol may be necessary.

• A "magic mixture" of Water:Acetonitrile:Methanol:Isopropanol (25:25:25:25 v/v) with a small amount of acid can be a good starting point for broad-spectrum carryover reduction.[4]

Guide 3: Modifying Chromatographic Conditions

Mobile Phase Optimization:

• Organic Solvent: The choice of organic solvent (acetonitrile vs. methanol) in the mobile phase can influence carryover. Methanol is generally a stronger solvent for eluting hydrophobic compounds from C18 columns.

• Additives: The use of ion-pairing reagents or acidic modifiers (e.g., formic acid, ammonium (B1175870) formate) can reduce secondary interactions between carnitines and the stationary phase, thereby minimizing on-column carryover. However, some ion-pairing reagents can cause ion suppression in the mass spectrometer.

• Gradient Elution: A steep gradient at the end of the analytical run, followed by a thorough column wash with a high percentage of organic solvent, is essential to remove any retained carnitines.

Column Selection:

• While C18 columns are commonly used for acylcarnitine analysis, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an alternative for the analysis of polar, short-chain carnitines. The different retention mechanism in HILIC may help to mitigate carryover issues observed with reversed-phase chromatography.

Experimental Protocols

Protocol 1: Standard Protocol for Carryover Assessment

• Prepare Standards: Prepare a full set of calibration standards, including the LLOQ and ULOQ.

• Injection Sequence:

  • Inject a blank to establish the baseline.

  • Inject the LLOQ standard.

  • Inject the ULOQ standard three times consecutively.

  • Inject a blank immediately after the third ULOQ injection.

  • Inject the LLOQ standard again.

• Calculation: Calculate the carryover using the following formula: Carryover (%) = (Peak Area in Blank after ULOQ / Peak Area of LLOQ) * 100

Caption: A standard experimental workflow for quantifying carryover.

Signaling Pathways and Logical Relationships

The interplay of factors contributing to carnitine carryover can be visualized as a network of relationships.

References

• 1. m.youtube.com [m.youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

The Gold Standard in Bioanalysis: A Comparative Guide to the Validation of Acetyl-L-carnitine-d9

For researchers, scientists, and drug development professionals engaged in quantitative bioanalysis, the choice of an appropriate internal standard is paramount to ensuring data accuracy, precision, and reliability. This guide provides an objective comparison of analytical methods utilizing Acetyl-L-carnitine-d9 as a stable isotope-labeled (SIL) internal standard against potential alternatives. Supported by experimental data and detailed protocols, this document underscores the superior performance of deuterated internal standards in mitigating analytical variability.

The Critical Role of Internal Standards in Bioanalysis

In quantitative liquid chromatography-mass spectrometry (LC-MS), an internal standard (IS) is a compound of known concentration added to samples, calibrators, and quality controls to correct for variations during sample preparation and analysis.[1] The ideal IS should closely mimic the physicochemical properties of the analyte to compensate for matrix effects, extraction recovery inconsistencies, and injection volume variability.[2][3] While structural analogs can be used, stable isotope-labeled internal standards, such as Acetyl-L-carnitine-d9, are widely considered the "gold standard" because their behavior is nearly identical to the endogenous analyte.[1][3]

Performance Comparison: Acetyl-L-carnitine-d9 vs. Structural Analogs

Direct comparative studies for Acetyl-L-carnitine analysis using both a deuterated and a structural analog internal standard are not extensively published. However, the principles of internal standard selection and the validation data from methods using deuterated standards for acylcarnitine analysis strongly support the superiority of the SIL approach.

A core advantage of Acetyl-L-carnitine-d9 is its co-elution with the unlabeled analyte, which ensures that both compounds experience the same matrix effects at the same time, providing the most accurate correction.[1] Structural analogs, due to differences in their chemical structure, may have different retention times, extraction efficiencies, and ionization responses, which can lead to less accurate quantification.[4][5]

The following tables summarize typical validation parameters for LC-MS/MS methods quantifying Acetyl-L-carnitine using a deuterated internal standard, demonstrating the high level of performance achievable.

Table 1: Linearity and Sensitivity of an LC-MS/MS Method for Acetyl-L-carnitine

Parameter	Typical Performance with Deuterated IS	Reference
Calibration Range	1 - 1000 ng/mL	[6]
Correlation Coefficient (r²)	> 0.99	[7][8]
Lower Limit of Quantitation (LLOQ)	1 ng/mL	[7]

Table 2: Accuracy and Precision Data

Analyte Concentration	Accuracy (% Bias)	Precision (% CV)	Reference
Low QC	< 15%	< 15%	[9]
Medium QC	< 15%	< 15%	[9]
High QC	< 15%	< 15%	[9]

Table 3: Recovery and Matrix Effect

Parameter	Typical Performance with Deuterated IS	Reference
Extraction Recovery	82.6% - 95.4%	[7]
Matrix Effect (% CV of IS-normalized MF)	≤ 15%	[2]

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. Below are representative protocols for the quantification of Acetyl-L-carnitine using Acetyl-L-carnitine-d9 as an internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma, add 300 µL of acetonitrile (B52724) containing the internal standard, Acetyl-L-carnitine-d9, at a fixed concentration.[6]

• Vortex the mixture for 1 minute to precipitate proteins.[10]

• Centrifuge at 14,000 g for 10 minutes at 4°C.[10]

• Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a suitable volume of the initial mobile phase for LC-MS/MS analysis.[10]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: A HILIC (Hydrophilic Interaction Liquid Chromatography) column, such as an Atlantis HILIC Silica (50 x 2.0 mm, 4 µm), is often used for the retention of polar compounds like Acetyl-L-carnitine.[6]

• Mobile Phase: A gradient elution with a mobile phase consisting of A) 5 mM ammonium (B1175870) acetate (B1210297) in water and B) 95% acetonitrile in 5 mM ammonium acetate is a common approach.[6]

• Flow Rate: A typical flow rate is 0.4 mL/min.[6]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode is used.[6]

• MRM Transitions:

  • Acetyl-L-carnitine: m/z 204 → 145[6]

  • Acetyl-L-carnitine-d3 (as an example): m/z 207 → 145[6]

Visualizing Key Processes

To better illustrate the concepts discussed, the following diagrams, generated using Graphviz (DOT language), depict the metabolic pathway of Acetyl-L-carnitine and a typical bioanalytical workflow.

Metabolic role of Acetyl-L-carnitine.

Bioanalytical method validation workflow.

Conclusion

The validation of an analytical method using Acetyl-L-carnitine-d9 as an internal standard consistently demonstrates high performance in terms of linearity, accuracy, precision, and recovery. Its ability to closely mimic the behavior of the endogenous analyte makes it the superior choice over structural analogs, ensuring the generation of robust and reliable data essential for research, clinical studies, and drug development. Adherence to detailed and rigorous experimental protocols, as outlined in this guide, is critical for achieving regulatory compliance and confidence in bioanalytical results.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Selecting a Structural Analog as an Internal Standard for the Quantification of 6-Methylmercaptopurine by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. bevital.no [bevital.no]
• 7. research.unipd.it [research.unipd.it]
• 8. Rapid quantitative analysis of carnitine and acylcarnitines by ultra-high performance-hydrophilic interaction liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Discovery and validation of acetyl-L-carnitine in serum for diagnosis of major depressive disorder and remission status through metabolomic approach - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Acetyl-L-carnitine-d9 vs. 13C-Labeled Internal Standards in Quantitative Mass Spectrometry

For researchers, scientists, and drug development professionals striving for the highest accuracy and precision in the quantification of acetyl-L-carnitine, the choice of internal standard is a critical decision that can significantly impact data quality and reliability. This guide provides an objective comparison of deuterium-labeled (Acetyl-L-carnitine-d9) and carbon-13-labeled (¹³C) internal standards, supported by established principles in isotope dilution mass spectrometry and detailed experimental protocols.

In the realm of quantitative analysis using techniques like liquid chromatography-mass spectrometry (LC-MS/MS), stable isotope-labeled (SIL) internal standards are the gold standard.[1][2] They are designed to mimic the analyte of interest throughout sample preparation and analysis, correcting for variations in extraction efficiency, matrix effects, and instrument response.[2] While both deuterated and ¹³C-labeled standards serve this purpose, their inherent physicochemical properties can lead to significant differences in analytical performance.[2][3]

Performance Face-Off: A Quantitative Comparison

The ideal internal standard should co-elute with the analyte, exhibit the same ionization efficiency and extraction recovery, and remain isotopically stable throughout the analytical workflow.[3][4] Here, we compare Acetyl-L-carnitine-d9 and ¹³C-labeled Acetyl-L-carnitine based on these critical performance characteristics.

Feature	Acetyl-L-carnitine-d9 (Deuterium-Labeled)	¹³C-Labeled Acetyl-L-carnitine	Rationale & Implications for Acetyl-L-carnitine Analysis
Chromatographic Co-elution	Potential for Shift: Deuterium (B1214612) labeling can alter the physicochemical properties of the molecule, sometimes leading to a slight chromatographic shift relative to the unlabeled analyte.[5][6] This is known as the "isotope effect."[7]	Excellent: The mass difference between ¹²C and ¹³C is smaller and has a negligible impact on the molecule's properties, resulting in near-perfect co-elution with the native analyte.[6][7][8][9]	Imperfect co-elution can lead to inaccurate quantification, as the analyte and internal standard may experience different matrix effects in the mass spectrometer's ion source.[5][6] ¹³C-labeling provides a more robust correction for these effects.
Isotopic Stability	Variable: Deuterium atoms, especially if located on exchangeable sites, can be prone to back-exchange with hydrogen atoms from the sample matrix or solvent.[1][2][5][10][11] This can lead to a loss of the isotopic label and compromise data accuracy.[12]	High: ¹³C atoms are integrated into the carbon backbone of the molecule, making them highly stable and not susceptible to exchange.[2][8][10]	¹³C-labeling offers greater assurance of isotopic integrity throughout sample preparation, storage, and analysis, leading to more reliable and reproducible results.[2]
Potential for Isotopic Interference	Higher: While the natural abundance of deuterium is low, in-source fragmentation and H-D exchange can sometimes complicate mass spectra.[10]	Lower: The natural abundance of ¹³C is approximately 1.1%, which can be accounted for and is less likely to cause significant interference from the unlabeled analyte's isotopic cluster.[10]	¹³C labeling generally provides a cleaner analytical signal with less potential for spectral overlap, simplifying data analysis.
Cost	Generally Lower: Deuterium is often easier and cheaper to incorporate into a molecule.[1][2][4]	Generally Higher: The synthesis of ¹³C-labeled compounds is typically more complex and expensive.[2][4][8]	For routine analyses with well-established methods and minimal matrix effects, deuterated standards may be a cost-effective option. However, for complex assays or when the highest accuracy is critical, the initial higher cost of ¹³C standards can be justified by long-term savings in troubleshooting and data reliability.[2]

Experimental Protocols

The following is a generalized experimental protocol for the quantitative analysis of Acetyl-L-carnitine in a biological matrix (e.g., plasma) using LC-MS/MS. This protocol can be adapted for either Acetyl-L-carnitine-d9 or a ¹³C-labeled internal standard.

1. Sample Preparation

• Thawing and Homogenization: Thaw frozen plasma samples on ice.

• Addition of Internal Standard: Prior to protein precipitation and extraction, spike a known amount of either Acetyl-L-carnitine-d9 or ¹³C-labeled Acetyl-L-carnitine internal standard into the plasma sample. The concentration of the internal standard should be within the linear range of the assay and ideally close to the expected endogenous concentration of Acetyl-L-carnitine.

• Protein Precipitation and Extraction: A common method is protein precipitation with a solvent like methanol (B129727) or acetonitrile. For instance, add 100 µL of ice-cold methanol containing the internal standard to 10 µL of plasma.[13] Vortex thoroughly to ensure complete mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 10,000 x g) at 4°C for 10 minutes to pellet the precipitated proteins.[13]

• Supernatant Collection: Carefully transfer the supernatant to a new tube or vial for analysis. The supernatant can be evaporated to dryness and reconstituted in a suitable solvent for LC-MS/MS analysis if necessary.[13]

2. LC-MS/MS Analysis

• Instrumentation: An LC-MS/MS system, such as an Agilent 1290 LC coupled to a 6490 QQQ-MS, is suitable for this analysis.[14]

• Chromatographic Separation:

  • Column: A reverse-phase column, such as a Waters XSelect HSS T3, is commonly used.[14]

  • Mobile Phase: A gradient elution with mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile) is typical.[14]

  • Gradient: The gradient should be optimized to achieve good separation of Acetyl-L-carnitine from other matrix components. A representative gradient could be:

    • 0-0.5 min: 100% A

    • 0.5-10 min: Linear gradient to 95% B

    • 10-15 min: Hold at 95% B

    • 15.1-20 min: Return to 100% A and re-equilibrate.[14]

  • Flow Rate: A flow rate of 0.3 mL/min is a common starting point.[14]

  • Injection Volume: 5 µL of the prepared sample is a typical injection volume.[14]

• Mass Spectrometry Detection:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode is used for the analysis of acylcarnitines.[15]

  • Multiple Reaction Monitoring (MRM): Monitor the specific precursor-to-product ion transitions for both Acetyl-L-carnitine and its labeled internal standard. A common fragmentation of acylcarnitines results in a prominent product ion at m/z 85.[15]

    • Acetyl-L-carnitine: Monitor the transition of its protonated molecule to the characteristic product ion.

    • Acetyl-L-carnitine-d9: Monitor the corresponding mass-shifted transition.

    • ¹³C-Labeled Acetyl-L-carnitine: Monitor the corresponding mass-shifted transition.

  • Data Analysis: Integrate the peak areas of the MRM transitions for both the analyte and the internal standard using software such as Agilent Masshunter.[14] Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibrators.

Mandatory Visualizations

Caption: Ideal co-elution of a ¹³C-IS with the analyte versus the chromatographic shift observed with a d9-IS due to the isotope effect.

Caption: A generalized workflow for quantitative analysis using an internal standard.

Conclusion: The ¹³C Advantage

While Acetyl-L-carnitine-d9 and other deuterated internal standards can be effective in many applications, the inherent risk of the isotope effect and potential for label instability necessitates careful method development and validation. For the most demanding bioanalytical assays where accuracy, precision, and reproducibility are non-negotiable, ¹³C-labeled internal standards present a superior choice.[3][7] Their near-perfect co-elution with the analyte and enhanced isotopic stability provide a more robust and reliable solution for correcting matrix effects and ensuring the integrity of quantitative data.[2][7] For drug development and clinical applications where data integrity is paramount, the higher initial investment in ¹³C-labeled standards is often justified by the significant benefits in data quality and long-term analytical confidence.[2]

References

• 1. hilarispublisher.com [hilarispublisher.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. ¹³C labelled internal standards--a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. ukisotope.com [ukisotope.com]
• 9. foodriskmanagement.com [foodriskmanagement.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. researchgate.net [researchgate.net]
• 14. LC-MS/MS analysis of acylcarnitines [bio-protocol.org]
• 15. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Quantification of Acetyl-L-Carnitine Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the accuracy and precision of Acetyl-L-carnitine (ALCAR) quantification methodologies, with a focus on the use of a deuterated internal standard (IS). The inclusion of experimental data, detailed protocols, and visual workflows is intended to aid researchers in the selection and implementation of robust analytical methods. The use of a stable isotope-labeled internal standard, such as d3- or d9-Acetyl-L-carnitine, is a widely accepted approach to minimize measurement errors that can arise from ion suppression or enhancement, thereby improving accuracy and precision.

Quantitative Performance Data

The following tables summarize the accuracy and precision data from a validated bioanalytical method for the quantification of Acetyl-L-carnitine using a d3-deuterated internal standard. This data is representative of the performance achievable with such an approach.

Table 1: Intra-day Precision and Accuracy for d3-Acetyl-L-carnitine in Mouse Plasma

Nominal Concentration (ng/mL)	Mean Concentration (ng/mL) (n=5)	Accuracy (%)	Precision (CV, %)
3.00	2.74	91.3	4.7
80.0	83.2	104.0	2.4
800	821	102.6	1.8

Data adapted from a study quantifying deuterated analogues of acetyl carnitine in mouse plasma.[1]

Table 2: Inter-day Precision and Accuracy for d3-Acetyl-L-carnitine in Mouse Plasma

Nominal Concentration (ng/mL)	Mean Concentration (ng/mL) (n=15)	Accuracy (%)	Precision (CV, %)
3.00	2.89	96.3	6.6
80.0	83.1	103.9	2.9
800	811	101.4	3.1

Data adapted from a study quantifying deuterated analogues of acetyl carnitine in mouse plasma.[1]

Experimental Protocol: LC-MS/MS Quantification of Acetyl-L-carnitine

This protocol describes a typical liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Acetyl-L-carnitine in a biological matrix, such as plasma, using a deuterated internal standard.

1. Materials and Reagents

• Acetyl-L-carnitine reference standard

• d3- or d9-Acetyl-L-carnitine internal standard

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Formic acid, LC-MS grade

• Control biological matrix (e.g., mouse plasma)

2. Standard and Sample Preparation

• Stock Solutions: Prepare 1 mg/mL stock solutions of Acetyl-L-carnitine and the deuterated internal standard in acetonitrile.

• Working Standard Solutions: Serially dilute the stock solutions with a mixture of ACN/water (1:1, v/v) to prepare working standard solutions for calibration curves and quality control (QC) samples.

• Internal Standard Working Solution: Prepare a 250 ng/mL working solution of the deuterated internal standard by diluting the stock solution with a 1:1 ACN/water mixture.

• Calibration Standards and QC Samples: Prepare calibration standards and QC samples at various concentrations (e.g., 3, 80, and 800 ng/mL) by spiking the control biological matrix with the appropriate working standard solutions.

• Sample Preparation: For analysis, mix a small volume of the biological sample (or standard/QC) with the internal standard working solution and a protein precipitation agent like acetonitrile. Vortex and centrifuge to pellet the precipitated proteins. Transfer the supernatant for LC-MS/MS analysis.

3. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A hydrophilic interaction chromatography (HILIC) column is often used for retaining highly polar compounds like Acetyl-L-carnitine.[1]

  • Mobile Phase: A gradient elution with a mobile phase consisting of acetonitrile and water with a modifier like formic acid is typically employed.

  • Flow Rate: A flow rate of around 400 µL/min is common.[1]

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in positive ion mode is used.

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transitions for Acetyl-L-carnitine (m/z 204 → 145) and its d3-analogue (m/z 207 → 145) are monitored.[1]

4. Data Analysis and Quantification

• The concentration of Acetyl-L-carnitine in the samples is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to the calibration curve generated from the standards.

Visualizing the Workflow and Concepts

The following diagrams illustrate the experimental workflow and the fundamental concepts of accuracy and precision in analytical measurements.

References

• 1. bevital.no [bevital.no]

Cross-Validation of Acetyl-L-carnitine-d9 with Non-Deuterated Standards: A Comparative Guide for Bioanalytical Assays

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the use of Acetyl-L-carnitine-d9 as an internal standard against non-deuterated Acetyl-L-carnitine as a calibrator in quantitative bioanalytical methods. The focus is on the cross-validation of these standards within a liquid chromatography-tandem mass spectrometry (LC-MS/MS) workflow, a common application in drug development and metabolic research. The data and protocols presented are synthesized from established methodologies to ensure objectivity and relevance for professionals in the field.

Data Presentation: Performance Characteristics

The validation of a bioanalytical method is crucial for ensuring the reliability of quantitative data. The use of a stable isotope-labeled internal standard, such as Acetyl-L-carnitine-d9, is the gold standard for correcting for variability during sample preparation and analysis. The performance of the non-deuterated standard (calibrator) is evaluated in conjunction with the internal standard. Below is a summary of typical performance characteristics for an LC-MS/MS method for Acetyl-L-carnitine quantification in human plasma.

Parameter	Typical Performance of Non-Deuterated Standard	Role of Acetyl-L-carnitine-d9 (Internal Standard)
Linearity (r²)	≥ 0.99	Ensures consistent response ratio across the calibration range.
Calibration Range	1 - 1000 ng/mL	Provides a fixed concentration to normalize against.
Intra-day Precision (%CV)	< 15%	Minimizes variability due to instrument fluctuations.
Inter-day Precision (%CV)	< 15%	Accounts for day-to-day analytical variations.
Accuracy (% Bias)	Within ±15% of nominal value	Corrects for analyte loss during extraction and matrix effects.
Lower Limit of Quantification (LLOQ)	1 ng/mL	Ensures the internal standard signal is stable and does not interfere with the LLOQ of the analyte.
Recovery	85% - 115%	The recovery of the internal standard is expected to be consistent and similar to the analyte, although not necessarily identical.
Matrix Effect	Monitored and minimized	The internal standard co-elutes with the analyte to compensate for ion suppression or enhancement.

Experimental Protocols

A robust and validated experimental protocol is the foundation of reliable bioanalytical data. The following is a representative LC-MS/MS method for the quantification of Acetyl-L-carnitine in plasma, incorporating Acetyl-L-carnitine-d9 as an internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, standard, or quality control, add 20 µL of Acetyl-L-carnitine-d9 internal standard working solution (e.g., at 250 ng/mL).

• Vortex mix for 10 seconds.

• Add 400 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex mix for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample (e.g., 1-10 µL) into the LC-MS/MS system.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• LC Column: A hydrophilic interaction liquid chromatography (HILIC) column is often used for the retention of polar compounds like Acetyl-L-carnitine.

• Mobile Phase A: DI Water with 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[1]

• Gradient Elution: A typical gradient would start at a high percentage of organic phase (e.g., 80% B), ramp down to a lower percentage (e.g., 30% B) to elute the analyte, and then return to initial conditions for re-equilibration.[1]

• Flow Rate: 0.4 mL/min.[1]

• Mass Spectrometer: A triple quadrupole mass spectrometer operated in positive electrospray ionization (ESI) mode.

• MRM Transitions:

  • Acetyl-L-carnitine (d0): m/z 204.1 -> 145.1

  • Acetyl-L-carnitine-d9 (IS): m/z 213.2 -> 154.2 (Note: The exact mass will depend on the deuteration pattern).

Mandatory Visualizations

Metabolic Pathway of Acetyl-L-carnitine

Caption: Role of Acetyl-L-carnitine in fatty acid metabolism.

Experimental Workflow for Bioanalytical Method Validation

Caption: Workflow for validating a bioanalytical method.

References

• 1. Acetyl-L-Carnitine in Plasma Analyzed with LCMS - AppNote [mtc-usa.com]

A Comparative Guide to Acetyl-L-carnitine Analysis: An Inter-laboratory Perspective

For Researchers, Scientists, and Drug Development Professionals

Comparative Analysis of Quantitative Methods

The quantification of Acetyl-L-carnitine in biological matrices is predominantly achieved through High-Performance Liquid Chromatography (HPLC) coupled with various detection methods, and more advanced Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The choice of method often depends on the required sensitivity, selectivity, and the nature of the biological sample. The following tables summarize the performance characteristics of different analytical methods as reported in various studies.

Table 1: Performance Characteristics of HPLC-based Methods for Acetyl-L-carnitine Analysis

Method	Matrix	Derivatization	Detection	Linearity Range	Limit of Quantitation (LOQ)	Precision (RSD%)	Accuracy/Recovery (%)	Reference
HPLC-UV	Supplements, Energy Drinks	Ion-Pairing	UV (210 nm)	Not Specified	Not Specified	Not Specified	Not Specified	[1]
HPLC-Fluor	Human Plasma	1-Aminoanthracene (B165094)	Fluorescence	1-32 nmol/mL	1 nmol/mL	0.3-16.8%	< 10.6% error	[2][3]
HPLC-UV	Human Plasma	-	UV	Not Specified	0.1 µg/mL	Intra-day: <10.9%, Inter-day: <10.5%	Intra-day: <6.0% bias, Inter-day: <16.9% bias	[4]

Table 2: Performance Characteristics of LC-MS/MS-based Methods for Acetyl-L-carnitine Analysis

Method	Matrix	Chromatography	Ionization	Linearity Range	Limit of Quantitation (LOQ)	Precision (CV%)	Accuracy/Recovery (%)	Reference
LC-MS/MS	Mouse Plasma	HILIC	ESI+	1–1000 ng/mL	Not Specified	Not Specified	Not Specified	[5]
LC-MS/MS	Biological Samples	(U)HPLC	ESI	Not Specified	1.5 nmol/mL (free carnitine)	Not Specified	High recoveries	[6]
LC-MS/MS	Plasma, Tissues	Reversed-Phase	Not Specified	Not Specified	5 nM	<10%	Not Specified	[7]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical results. Below are representative protocols for the analysis of Acetyl-L-carnitine using HPLC and LC-MS/MS.

Protocol 1: HPLC with Pre-Column Derivatization and Fluorescence Detection

This method is suitable for the sensitive quantification of Acetyl-L-carnitine in human plasma.[2][3]

1. Sample Preparation:

• To 100 µL of plasma, add internal standard solution.
• Deproteinize the sample.
• Perform solid-phase extraction to isolate carnitines.

2. Derivatization:

• The extracted sample is derivatized with 1-aminoanthracene in the presence of 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC) as a catalyst.[2][3]

3. HPLC Conditions:

• Column: Reversed-phase C18 column.[2][3]
• Mobile Phase: Isocratic elution with a mixture of 0.1 M ammonium (B1175870) acetate (B1210297) (pH 3.5) and acetonitrile (B52724) (70:30, v/v).[2]
• Flow Rate: 1.3 mL/min.[2]
• Detection: Fluorescence detector with excitation at 248 nm and emission at 418 nm.[2][3]

Protocol 2: LC-MS/MS for Acetyl-L-carnitine Quantification

This protocol outlines a robust method for the analysis of Acetyl-L-carnitine in biological fluids and tissues, offering high specificity and sensitivity.[5][8]

1. Sample Preparation:

• Samples (plasma, serum, tissue homogenates) are subjected to protein precipitation, typically with acetonitrile.
• Use of stable isotope-labeled internal standards (e.g., d3-Acetyl-L-carnitine) is crucial to correct for matrix effects and procedural losses.[5]

2. Chromatographic Separation:

• Column: Hydrophilic Interaction Liquid Chromatography (HILIC) column is often preferred for retaining the polar Acetyl-L-carnitine.[5]
• Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate or formic acid) is commonly used.[5][8]

3. Mass Spectrometry Conditions:

• Ionization: Electrospray ionization in positive ion mode (ESI+).[5][6]
• Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transition for Acetyl-L-carnitine is typically m/z 204 -> m/z 145.

Visualizing Workflows and Pathways

Diagrams are essential for understanding complex processes. The following visualizations, created using the DOT language, illustrate a typical analytical workflow and the metabolic role of Acetyl-L-carnitine.

Caption: General experimental workflow for Acetyl-L-carnitine analysis.

Caption: Role of Acetyl-L-carnitine in fatty acid metabolism.

References

• 1. glsciences.com [glsciences.com]
• 2. research.unipd.it [research.unipd.it]
• 3. Determination of L-carnitine, acetyl-L-carnitine and propionyl-L-carnitine in human plasma by high-performance liquid chromatography after pre-column derivatization with 1-aminoanthracene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. HPLC determination and pharmacokinetics of endogenous acetyl-L-carnitine (ALC) in human volunteers orally administered a single dose of ALC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bevital.no [bevital.no]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]

Quantitative Analysis of Acetyl-L-carnitine: A Comparative Guide to Internal Standards

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of Acetyl-L-carnitine, the selection of an appropriate internal standard is paramount for achieving accurate and reproducible results. This guide provides a comparative overview of Acetyl-L-carnitine-d9 and other commonly used deuterated internal standards, supported by experimental data on linearity and quantification ranges obtained by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The quantification of endogenous molecules like Acetyl-L-carnitine necessitates the use of stable isotope-labeled internal standards to compensate for matrix effects and variations in sample preparation and instrument response.[1] Deuterated analogs, such as Acetyl-L-carnitine-d3 and -d9, are widely employed for this purpose.[1][2] The choice of the internal standard can influence the method's performance, particularly its linearity and dynamic range.

Comparison of Linearity and Range of Quantification

The following table summarizes the performance characteristics of different deuterated internal standards for the quantification of Acetyl-L-carnitine and other acylcarnitines in biological matrices. The data is compiled from various validated LC-MS/MS methods.

Analyte(s)	Internal Standard(s)	Matrix	Linearity Range	Correlation Coefficient (R²)	Reference
Acetyl-L-carnitine	Acetyl-L-carnitine-d3	Human Serum	Not Specified	> 0.999	[3]
Acetyl-L-carnitine, Palmitoyl-L-carnitine	d3-acetyl carnitine, d3-palmitoyl carnitine	Mouse Plasma	1–1000 ng/mL	≥ 0.9890	[1]
Acetyl-L-carnitine	Not Specified	Human Plasma	1–32 nmol/mL	~0.99	[4]
Propionyl-L-carnitine, Butyryl-L-carnitine, and others	Propionyl-L-carnitine-d3, Butyryl-L-carnitine-d3, and others	Urine	3–100 ng/mL (analyte dependent)	Not Specified	[5]
Nτ-methylhistidine, Nπ-methylhistidine	Not Specified (Isotope Dilution)	Chicken Plasma	0.78–50.0 µmol/L (analyte dependent)	> 0.999	[6]

Experimental Protocol: A Representative LC-MS/MS Method

The following protocol outlines a typical workflow for the quantification of Acetyl-L-carnitine in plasma or serum using a deuterated internal standard.

1. Sample Preparation:

• Thaw frozen plasma or serum samples at 4°C.

• To a 50 µL aliquot of the sample, add 10 µL of an internal standard working solution (e.g., Acetyl-L-carnitine-d9 in a suitable solvent).

• Precipitate proteins by adding 300 µL of cold acetonitrile.

• Vortex the mixture for 5 seconds and centrifuge at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

2. Liquid Chromatography:

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 150 mm, 1.8 µm) or a Hydrophilic Interaction Liquid Chromatography (HILIC) column is commonly used.[1][7]

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

• Gradient Elution: A typical gradient starts with a high percentage of mobile phase A, which is gradually decreased while increasing the percentage of mobile phase B over several minutes to elute the analytes.

• Flow Rate: 0.2-0.5 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 50°C.[2]

3. Tandem Mass Spectrometry:

• Ionization: Electrospray ionization (ESI) in positive ion mode.

• Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity.[1] The transitions from the precursor ion to a specific product ion are monitored for both the analyte and the internal standard. For Acetyl-L-carnitine, a common transition is m/z 204 -> 145.[1]

• Quantification: The concentration of the analyte is determined by calculating the peak area ratio of the analyte to the internal standard and comparing it to a calibration curve constructed using known concentrations of the analyte and a constant concentration of the internal standard.

Workflow for Acetyl-L-carnitine Quantification

Caption: Experimental workflow for Acetyl-L-carnitine quantification.

Conclusion

The selection of a suitable deuterated internal standard is a critical step in the development of robust and reliable LC-MS/MS methods for the quantification of Acetyl-L-carnitine. While both Acetyl-L-carnitine-d3 and -d9 have been successfully used, the choice may depend on the specific requirements of the assay, including the desired linear range and the potential for isotopic interference. The presented experimental protocol provides a general framework that can be adapted and optimized for specific research needs. For novel applications, a thorough method validation according to regulatory guidelines is essential to ensure data quality and integrity.[8]

References

• 1. bevital.no [bevital.no]
• 2. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. research.unipd.it [research.unipd.it]
• 5. waters.com [waters.com]
• 6. researchgate.net [researchgate.net]
• 7. IU Indianapolis ScholarWorks :: Login [scholarworks.indianapolis.iu.edu]
• 8. LC–MS/MS-based simultaneous quantification of acylcarnitines, eicosapentaenoic acid, and docosahexaenoic acid: exploring potential biomarkers in human plasma - PMC [pmc.ncbi.nlm.nih.gov]

The Analytical Edge: Comparing Methods for Acetyl-L-carnitine Quantification Using Acetyl-L-carnitine-d9

A deep dive into the specificity and selectivity of analytical methods is crucial for researchers, scientists, and drug development professionals. This guide provides an objective comparison of methods utilizing a deuterated internal standard, Acetyl-L-carnitine-d9, against alternative analytical techniques for the quantification of Acetyl-L-carnitine (B1666533). The use of a stable isotope-labeled internal standard, such as Acetyl-L-carnitine-d9, is a cornerstone of modern bioanalytical mass spectrometry, offering unparalleled accuracy and precision.

The quantification of endogenous molecules like Acetyl-L-carnitine presents a significant analytical challenge due to their presence in complex biological matrices. The ideal analytical method must be able to distinguish the analyte from other matrix components and provide accurate and reproducible results. This guide will explore the performance of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods that employ Acetyl-L-carnitine-d9 as an internal standard, and compare them to alternative methods, primarily High-Performance Liquid Chromatography (HPLC) with ultraviolet (UV) or fluorescence detection, which often necessitate derivatization.

Quantitative Performance Metrics: A Comparative Analysis

The choice of an analytical method is often dictated by its performance characteristics. The following tables summarize the quantitative data from various studies, providing a clear comparison between LC-MS/MS methods using deuterated internal standards and HPLC-based methods.

Table 1: Performance Characteristics of LC-MS/MS Methods with Deuterated Internal Standards

Analyte	Method	Internal Standard	Matrix	Linearity Range	r²	LOQ	Precision (CV%)	Accuracy/Recovery (%)	Reference
Acetyl-L-carnitine	UPLC-MS/MS	Acetyl-L-carnitine-d3	Human Serum	>0.999	Not specified	<9.84%	-10.4% to 10.0% (RE)	[1]
Acetyl-L-carnitine	LC-MS/MS	d3-acetyl carnitine	Mouse Plasma	1–1000 ng/mL	Not specified	Not specified	Not specified	Not specified	[2]
Acylcarnitines (including C2)	LC-MS/MS	d3-acetyl-carnitine, other deuterated acylcarnitines	Plasma, Liver	Not specified	Not specified	Not specified	High precision	High accuracy	[3]
Acylcarnitines (including C2)	UPLC-MS/MS	Deuterated acylcarnitines	Urine	1.5–100 ng/mL (analyte dependent)	0.988 - 0.999	1.5 - 7.5 ng/mL	Excellent	-1.7% to +14.7% (bias)

Table 2: Performance Characteristics of HPLC Methods with Derivatization

Analyte	Method	Derivatization Agent	Matrix	Linearity Range	r²	LOQ	Precision (CV%)	Accuracy/Recovery (%)	Reference
Acetyl-L-carnitine	HPLC-Fluor.	1-aminoanthracene (B165094)	Human Plasma	1–32 nmol/mL	>0.99	1 nmol/mL	0.3–16.8%	<10.6% (error)	[4]
Acetyl-L-carnitine	HPLC-UV	p-bromophenacyl bromide	Human Plasma	Not specified	Not specified	0.22 nmol/mL	<5.18% (intra-day), <5.06% (inter-day)	<12.86% (deviation)	[5]
L-carnitine (B1674952)	HPLC-UV	None (ion-pairing)	Tablets	84.74–3389.50 µg/mL	0.9997	84.74 µg/mL	<2.0%	100.83%–101.54%	[6]
L-carnitine & Acetyl-L-carnitine	HPLC-UV	None (ion-pairing)	Supplements, Energy Drinks	Not specified	Not specified	Not specified	Not specified	Not specified	[7]

The Gold Standard: LC-MS/MS with Deuterated Internal Standards

The use of a stable isotope-labeled internal standard, such as Acetyl-L-carnitine-d9, in conjunction with LC-MS/MS is widely regarded as the gold standard for the quantification of small molecules in biological matrices. The near-identical chemical and physical properties of the deuterated standard to the endogenous analyte ensure that it behaves similarly during sample preparation, chromatography, and ionization. This co-elution and co-ionization allow for the correction of matrix effects, variations in extraction recovery, and instrument response, leading to highly accurate and precise measurements.

The high specificity of tandem mass spectrometry (MS/MS) is achieved by selecting a specific precursor ion of the analyte and then detecting a unique product ion after fragmentation. This process, known as multiple reaction monitoring (MRM), significantly reduces background noise and interferences from other compounds in the matrix.

Alternative Approaches: HPLC with Derivatization

Prior to the widespread availability of LC-MS/MS, HPLC with UV or fluorescence detection was a common method for the analysis of Acetyl-L-carnitine. However, Acetyl-L-carnitine lacks a strong chromophore or fluorophore, necessitating a chemical derivatization step to enable detection. This derivatization process adds complexity to the analytical workflow and can be a source of variability and error.

While these methods can offer good sensitivity, they are generally less specific than LC-MS/MS. Co-eluting compounds that also react with the derivatizing agent can interfere with the analysis, leading to inaccurate results. Furthermore, the derivatization reaction itself may not always go to completion, introducing another potential source of error.

Experimental Protocols

Key Experiment 1: Quantification of Acetyl-L-carnitine in Plasma by LC-MS/MS

Objective: To accurately quantify the concentration of Acetyl-L-carnitine in human plasma using a stable isotope-labeled internal standard.

Methodology:

• Sample Preparation:

  • To 50 µL of plasma, add 10 µL of an internal standard working solution containing Acetyl-L-carnitine-d9.

  • Precipitate proteins by adding 200 µL of acetonitrile.

  • Vortex mix for 1 minute and then centrifuge at 10,000 x g for 10 minutes to pellet the precipitated proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of the mobile phase.

• LC-MS/MS Analysis:

  • Liquid Chromatography:

    • Column: HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., 2.1 x 100 mm, 1.8 µm).

    • Mobile Phase A: 0.1% formic acid in water.

    • Mobile Phase B: 0.1% formic acid in acetonitrile.

    • Gradient: A suitable gradient to retain and elute the polar Acetyl-L-carnitine.

    • Flow Rate: 0.4 mL/min.

    • Injection Volume: 10 µL.

  • Mass Spectrometry:

    • Ionization: Positive Electrospray Ionization (ESI+).

    • Scan Type: Multiple Reaction Monitoring (MRM).

    • MRM Transitions:

      • Acetyl-L-carnitine: e.g., m/z 204 -> 85

      • Acetyl-L-carnitine-d9: e.g., m/z 213 -> 85

    • Collision Energy: Optimized for the specific instrument and transitions.

• Quantification:

  • The concentration of Acetyl-L-carnitine is determined by calculating the peak area ratio of the analyte to the internal standard and comparing this to a calibration curve prepared in a surrogate matrix (e.g., stripped plasma).

Key Experiment 2: Quantification of Acetyl-L-carnitine in Plasma by HPLC with Fluorescence Detection

Objective: To quantify the concentration of Acetyl-L-carnitine in human plasma following derivatization.

Methodology:

• Sample Preparation and Derivatization:

  • To 100 µL of plasma, add an internal standard (a structurally similar but not co-eluting compound).

  • Perform a solid-phase extraction (SPE) to clean up the sample.

  • Evaporate the eluate to dryness.

  • Reconstitute the residue in a buffer solution.

  • Add the derivatizing agent (e.g., 1-aminoanthracene) and a coupling agent (e.g., EDC).

  • Incubate to allow the reaction to proceed to completion.

  • Stop the reaction and prepare the sample for HPLC injection.

• HPLC Analysis:

  • Chromatography:

    • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

    • Mobile Phase: Isocratic or gradient elution with a mixture of buffer and an organic solvent (e.g., acetonitrile).

    • Flow Rate: 1.0 mL/min.

    • Injection Volume: 20 µL.

  • Detection:

    • Fluorescence Detector: Excitation and emission wavelengths are set appropriately for the chosen derivatizing agent (e.g., Ex: 248 nm, Em: 418 nm for 1-aminoanthracene derivatives).[4]

• Quantification:

  • The concentration of the derivatized Acetyl-L-carnitine is determined by comparing its peak area to that of the derivatized internal standard and using a calibration curve.

Visualizing the Workflow

The following diagram illustrates a typical experimental workflow for the analysis of Acetyl-L-carnitine using LC-MS/MS with a deuterated internal standard.

Caption: Experimental workflow for Acetyl-L-carnitine analysis by LC-MS/MS.

Conclusion

For researchers, scientists, and drug development professionals requiring high specificity, selectivity, and accuracy in the quantification of Acetyl-L-carnitine, LC-MS/MS methods incorporating a deuterated internal standard such as Acetyl-L-carnitine-d9 are unequivocally superior. The ability to effectively negate matrix effects and other sources of analytical variability ensures data of the highest quality and reliability. While alternative methods like HPLC with derivatization exist and can be useful in certain contexts, they do not offer the same level of confidence in the generated data, particularly when dealing with complex biological samples. The detailed protocols and comparative data presented in this guide should aid in the selection of the most appropriate analytical method to meet the rigorous demands of scientific research and drug development.

References

• 1. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. bevital.no [bevital.no]
• 3. An LC-MS/MS method to quantify acylcarnitine species including isomeric and odd-numbered forms in plasma and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.unipd.it [research.unipd.it]
• 5. researchgate.net [researchgate.net]
• 6. Validation of a Stability-Indicating RP-HPLC Method for Determination of l-Carnitine in Tablets - PMC [pmc.ncbi.nlm.nih.gov]
• 7. glsciences.com [glsciences.com]

A Comparative Guide to Acetyl-L-carnitine Recovery in Biological Matrices

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common extraction methods for Acetyl-L-carnitine (B1666533) from various biological matrices. The performance of each technique is evaluated based on recovery percentages, supported by experimental data from peer-reviewed studies. Detailed methodologies for the key experiments are provided to facilitate replication and adaptation in your own research.

Comparison of Recovery Efficiencies

The selection of an appropriate extraction method is critical for the accurate quantification of Acetyl-L-carnitine in biological samples. The following tables summarize the recovery data for the most prevalent techniques: protein precipitation, solid-phase extraction (SPE), and liquid-liquid extraction (LLE).

Table 1: Acetyl-L-carnitine Recovery from Human Plasma and Serum

Extraction Method	Analytical Method	Recovery (%)	Reference
Protein Precipitation (Acetonitrile-water)	UPLC-MS/MS	91.29 - 98.23	[1][2]
Protein Precipitation (Methanol)	LC/MS/MS	~87.8	[3]
Solid-Phase Extraction (Cation Exchange)	HPLC-MS/MS	98 - 105	[4]
Solid-Phase Extraction (SAX-Isolute cartridges)	HPLC	82.6 - 95.4	[5]
Liquid-Liquid Extraction (n-butyl chloride)	GC-PCI-MS	70 - 87	[6]

Table 2: Acetyl-L-carnitine Recovery from Urine

Extraction Method	Analytical Method	Recovery (%)	Reference
Solid-Phase Extraction (Cation Exchange)	HPLC-MS/MS	Not specified for Acetyl-L-carnitine, but validated for a range of acylcarnitines.	[7]
Protein Precipitation (Acetonitrile)	HPLC	Not specified directly for Acetyl-L-carnitine, but used as the extraction method.	[8]

Table 3: Acetyl-L-carnitine Recovery from Tissue Homogenates

Extraction Method	Analytical Method	Recovery (%)	Reference
Solid-Phase Extraction (Strong Cation Exchange)	(U)HPLC-MS	Average of 84 ± 9% for 65 acylcarnitines.	[9]

Experimental Workflows

The following diagrams illustrate the typical experimental workflows for the extraction of Acetyl-L-carnitine from biological matrices.

Protein Precipitation Workflow

Solid-Phase Extraction Workflow

Liquid-Liquid Extraction Workflow

Detailed Experimental Protocols

Protein Precipitation (PPT)

This method is rapid and straightforward, making it suitable for high-throughput analysis. Acetonitrile is a commonly used solvent.

• Protocol:

  • To 100 µL of plasma or serum in a microcentrifuge tube, add 300 µL of cold acetonitrile.

  • Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein precipitation.

  • Centrifuge the sample at 13,000 x g for 10 minutes at 4°C.

  • Carefully collect the supernatant containing Acetyl-L-carnitine.

  • The supernatant can be directly injected for LC-MS/MS analysis or evaporated and reconstituted in a suitable mobile phase. A study using a UPLC-MS/MS method with acetonitrile-water precipitation reported recoveries of 91.29% to 98.23% for Acetyl-L-carnitine in human serum.[1][2]

Solid-Phase Extraction (SPE)

SPE offers cleaner extracts compared to protein precipitation by selectively isolating the analyte of interest. Cation exchange SPE is particularly effective for the positively charged Acetyl-L-carnitine.

• Protocol (using a strong cation-exchange cartridge):

  • Sample Pre-treatment: Deproteinize 100 µL of plasma by adding 300 µL of methanol, vortex, and centrifuge. Dilute the supernatant with a loading buffer (e.g., aqueous buffer at a specific pH).

  • Cartridge Conditioning: Condition the SPE cartridge by sequentially passing methanol and then the loading buffer.

  • Sample Loading: Load the pre-treated sample onto the conditioned cartridge.

  • Washing: Wash the cartridge with a weak organic solvent or buffer to remove unbound interfering compounds.

  • Elution: Elute Acetyl-L-carnitine with a suitable elution solvent (e.g., a mixture of methanol and a volatile base like ammonium (B1175870) hydroxide).

  • Evaporation and Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen and reconstitute the residue in the mobile phase for analysis. A method using online SPE with a cation exchange trapping column reported recoveries of 98% to 105% for Acetyl-L-carnitine in plasma.[4]

Liquid-Liquid Extraction (LLE)

LLE is a classic extraction technique that separates compounds based on their differential solubility in two immiscible liquids.

• Protocol:

  • To 100 µL of plasma, add an appropriate volume of an immiscible organic solvent (e.g., n-butyl chloride).

  • Vortex the mixture for several minutes to facilitate the transfer of Acetyl-L-carnitine into the organic phase.

  • Centrifuge the sample to achieve a clear separation of the aqueous and organic layers.

  • Carefully transfer the organic layer containing the analyte to a clean tube.

  • Evaporate the organic solvent to dryness.

  • Reconstitute the residue in a suitable solvent for analysis. A study using n-butyl chloride for extraction from plasma reported recoveries in the range of 70-87%.[6]

Concluding Remarks

The choice of extraction method for Acetyl-L-carnitine depends on the specific requirements of the study, including the biological matrix, the required level of sensitivity and selectivity, and the available instrumentation.

• Protein precipitation is a simple and fast method suitable for high-throughput screening, offering high recovery rates, particularly with acetonitrile.

• Solid-phase extraction provides cleaner extracts and excellent recovery, making it a robust choice for quantitative analysis where matrix effects need to be minimized.

• Liquid-liquid extraction is a viable alternative, though it may result in slightly lower recovery rates compared to SPE and PPT.

For optimal results, it is crucial to validate the chosen method in the specific biological matrix of interest to ensure accuracy and precision. The use of a stable isotope-labeled internal standard for Acetyl-L-carnitine is highly recommended to correct for any variability during sample preparation and analysis.

References

• 1. A UPLC-MS/MS method for determination of endogenous l-carnitine and acetyl-l-carnitine in serum of patients with depression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. bevital.no [bevital.no]
• 4. Quantification of plasma carnitine and acylcarnitines by high-performance liquid chromatography-tandem mass spectrometry using online solid-phase extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. research.unipd.it [research.unipd.it]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pubs.acs.org [pubs.acs.org]

Robustness in Acetyl-L-carnitine Analysis: A Comparative Guide to Analytical Methods Utilizing Acetyl-L-carnitine-d9

For researchers, scientists, and drug development professionals, the reliable quantification of Acetyl-L-carnitine is paramount. This guide provides a comparative overview of analytical methodologies, with a focus on robustness and the use of the deuterated internal standard, Acetyl-L-carnitine-d9, to ensure data integrity. We delve into the performance characteristics of various methods and provide detailed experimental protocols to support methodological validation and implementation.

Comparative Performance of Analytical Methods

The choice of analytical method for Acetyl-L-carnitine quantification depends on factors such as required sensitivity, sample matrix, and available instrumentation. High-Performance Liquid Chromatography (HPLC) coupled with various detectors and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the most prevalent techniques. The use of a stable isotope-labeled internal standard, such as Acetyl-L-carnitine-d9, is crucial for correcting matrix effects and variabilities in sample processing and instrument response, thereby enhancing the robustness and accuracy of the assay.[1]

Below is a summary of performance data from various validated methods for the analysis of Acetyl-L-carnitine.

Method	Internal Standard	Linearity (ng/mL)	Precision (%RSD)	Accuracy (%)	Limit of Quantification (LOQ) (ng/mL)	Reference
HPLC-UV	Not specified	84,740 - 3,389,500	< 2.0	98.52 - 100.72	84,740	[2]
HPLC-Fluorescence	Not specified	1 - 32,000 (as ALC)	0.3 - 16.8	< 10.6 (error)	1,000 (as ALC)	[3][4]
LC-MS/MS	Acetyl-L-carnitine-d3	1 - 1,000	< 9.84	91.29 - 98.23	1	[2]
UPLC-MS/MS	Acetyl-L-carnitine-d3	Not specified	< 9.84	-10.4 - 10.0 (RE)	Not specified	[2]

Note: Data has been converted to consistent units (ng/mL) where possible for comparison. The original units were µg/mL and nmol/mL. Conversion for ALC from nmol/mL to ng/mL assumes a molecular weight of 203.24 g/mol .

Experimental Protocols

Detailed and robust experimental protocols are fundamental to achieving reproducible and reliable results. Below are representative protocols for sample preparation, HPLC, and LC-MS/MS analysis of Acetyl-L-carnitine, including a specific section on robustness testing.

Sample Preparation (for Plasma)

A generic protein precipitation protocol is often employed for plasma samples:

• To 100 µL of plasma, add 20 µL of internal standard working solution (containing Acetyl-L-carnitine-d9).

• Add 400 µL of acetonitrile (B52724) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase for analysis.

HPLC Method with UV Detection

This method is suitable for the quantification of higher concentrations of Acetyl-L-carnitine.

• Column: C18 analytical column (e.g., 250 x 4.6 mm, 5 µm).[5]

• Mobile Phase: 0.05 M phosphate (B84403) buffer (pH 3.2) : Methanol (95:5 v/v).[5]

• Flow Rate: 0.9 mL/min.[5]

• Detection: UV at 225 nm.[5]

• Column Temperature: 30°C.

LC-MS/MS Method

This method offers high sensitivity and selectivity, making it ideal for the analysis of Acetyl-L-carnitine in biological matrices.

• Column: HILIC silica (B1680970) column (e.g., 50 x 2.0 mm, 4 µm).[6]

• Mobile Phase A: 5 mM ammonium (B1175870) acetate (B1210297) in water.[6]

• Mobile Phase B: 5 mM ammonium acetate in acetonitrile.[6]

• Gradient: A time-programmed gradient is used to separate the analyte from matrix components.

• Flow Rate: 0.4 mL/min.[6]

• Ionization: Electrospray Ionization (ESI), positive mode.[6]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The transition for Acetyl-L-carnitine is typically m/z 204 -> 85, and for Acetyl-L-carnitine-d9, it would be m/z 213 -> 85 (assuming a d9-acetyl group).

Robustness Testing Protocol (for HPLC Method)

To evaluate the robustness of an analytical method, small, deliberate variations are made to the method parameters. The effect of these variations on the analytical results is then assessed.

• Parameters to Vary:

  • Flow Rate: ± 0.1 mL/min from the nominal value.

  • Column Temperature: ± 2°C from the nominal value.

  • Mobile Phase pH: ± 0.1 unit from the nominal value.

• Performance Characteristics to Evaluate:

  • Resolution: The separation between the analyte peak and any adjacent peaks.

  • Assay Value: The quantified concentration of the analyte.

  • Theoretical Plates: A measure of column efficiency.

  • Tailing Factor: A measure of peak symmetry.

The acceptance criterion for robustness is typically that the results of the analysis remain unaffected by these small variations, with the Relative Standard Deviation (RSD) of the performance characteristics being within an acceptable range (e.g., < 2%).

Visualizing the Workflow

To provide a clear understanding of the analytical processes, the following diagrams, generated using the DOT language, illustrate the typical workflows for sample analysis.

Caption: General workflow for the analysis of Acetyl-L-carnitine in plasma.

Caption: Logical workflow for conducting robustness testing of an analytical method.

References

• 1. Food Science of Animal Resources [kosfaj.org]
• 2. researchgate.net [researchgate.net]
• 3. research.unipd.it [research.unipd.it]
• 4. Determination of L-carnitine, acetyl-L-carnitine and propionyl-L-carnitine in human plasma by high-performance liquid chromatography after pre-column derivatization with 1-aminoanthracene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. bevital.no [bevital.no]
• 6. Discovery and validation of acetyl-L-carnitine in serum for diagnosis of major depressive disorder and remission status through metabolomic approach - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Acetyl-L-carnitine-d9 Sources for Research Applications

For researchers, scientists, and drug development professionals, the quality of stable isotope-labeled internal standards is paramount for generating accurate and reproducible data in quantitative bioanalysis. This guide provides a comprehensive performance evaluation of Acetyl-L-carnitine-d9 from various sources, focusing on key quality attributes such as chemical purity and isotopic enrichment. Detailed experimental protocols and visual representations of metabolic pathways and analytical workflows are included to support informed decision-making.

Performance Evaluation of Commercial Acetyl-L-carnitine-d9

The selection of a suitable Acetyl-L-carnitine-d9 internal standard is critical for its successful application in mass spectrometry-based assays. The primary performance indicators for such a standard are its chemical purity and isotopic enrichment. Chemical impurities can introduce interfering signals, while low isotopic enrichment can compromise the accuracy of quantification.

To facilitate a direct comparison, the following table summarizes the publicly available specifications for Acetyl-L-carnitine-d9 and the closely related L-carnitine-d9 from several prominent suppliers. It is important to note that while Acetyl-L-carnitine-d9 is the focus, the specifications for L-carnitine-d9 are also included as it is a common precursor and its quality can be indicative of the final acetylated product.

Supplier	Product Name	Chemical Purity	Isotopic Enrichment/Extent of Labeling
Avanti Polar Lipids	ethanoyl L-carnitine-d9	>99%	Not specified
Sigma-Aldrich	L-Carnitine-(trimethyl-d9)	≥97.0% (HPLC)	≥99.5%
Cambridge Isotope Laboratories	L-Carnitine (trimethyl-D₉, 98%)	98%	98% (Isotopic)
Cayman Chemical	L-Carnitine-d9 (chloride)	-	≥99% deuterated forms (d1-d9)
Santa Cruz Biotechnology	Acetyl-L-Carnitine	≥98%	Not applicable (unlabeled)
ChemScene	L-Carnitine-d9	≥98%	Not specified

Note: Data is based on publicly available information from supplier websites as of late 2025. Specifications may vary by lot and are subject to change. Researchers should always consult the certificate of analysis for the specific lot they are purchasing.

Key Metabolic Pathway of Acetyl-L-carnitine

Acetyl-L-carnitine plays a crucial role in cellular energy metabolism, primarily by facilitating the transport of acetyl groups across the mitochondrial membrane. This process, known as the carnitine shuttle, is essential for the beta-oxidation of fatty acids.[1][2][3]

Carnitine shuttle for fatty acid transport.

Experimental Protocols for Performance Evaluation

To ensure the quality and reliability of Acetyl-L-carnitine-d9, a series of analytical tests should be performed. The following are detailed methodologies for key experiments.

Determination of Chemical Purity by High-Performance Liquid Chromatography (HPLC)

This method is used to separate and quantify Acetyl-L-carnitine-d9 from any non-labeled or other chemical impurities.

• Instrumentation: A standard HPLC system equipped with a UV or a mass spectrometric detector.

• Column: A reversed-phase C18 column is commonly used.

• Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

• Procedure:

  • Prepare a standard solution of Acetyl-L-carnitine-d9 of known concentration.

  • Inject the standard solution into the HPLC system.

  • Run the analysis using a validated gradient method.

  • The purity is calculated by dividing the peak area of the main compound by the total peak area of all compounds detected.[4]

• Acceptance Criteria: Chemical purity should ideally be ≥98%.

Determination of Isotopic Enrichment by Mass Spectrometry (MS)

This method determines the percentage of the deuterated species relative to the unlabeled and partially labeled species.

• Instrumentation: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled with a liquid chromatography system (LC-MS).

• Procedure:

  • Infuse a solution of the Acetyl-L-carnitine-d9 directly into the mass spectrometer or inject it into the LC-MS system.

  • Acquire the full scan mass spectrum in the region of the molecular ion.

  • Identify the isotopic cluster of the compound.

  • The isotopic enrichment is calculated from the relative intensities of the peaks corresponding to the fully deuterated (d9), partially deuterated (d1-d8), and non-deuterated (d0) species.[5]

• Acceptance Criteria: Isotopic enrichment should be as high as possible, typically ≥98%, to minimize interference from the unlabeled analyte.

Enantiomeric Purity Determination

For L-carnitine and its derivatives, it is crucial to determine the enantiomeric purity, as the D-enantiomer can have undesirable biological effects.[4]

• Methodology: Chiral chromatography, either by HPLC with a chiral stationary phase or by derivatization with a chiral reagent followed by standard HPLC analysis.[6][7]

• Procedure (Chiral HPLC):

  • Dissolve the sample in a suitable solvent.

  • Inject the sample onto a chiral HPLC column.

  • Use an appropriate mobile phase to separate the L- and D-enantiomers.

  • Quantify the amount of the D-enantiomer relative to the L-enantiomer.

• Acceptance Criteria: The percentage of the D-enantiomer should be as low as possible, often below the detection limit of the method.

Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control and performance evaluation of a new batch of Acetyl-L-carnitine-d9.

Quality control workflow for Acetyl-L-carnitine-d9.

Supplier Selection Logic

Choosing the right supplier for Acetyl-L-carnitine-d9 involves considering several factors beyond the listed specifications. The following diagram outlines a logical approach to supplier selection.

Logical flow for supplier selection.

References

• 1. caymanchem.com [caymanchem.com]
• 2. scbt.com [scbt.com]
• 3. caymanchem.com [caymanchem.com]
• 4. C2:0 L-carnitine-d9 CAS 203805-90-7 Sigma-Aldrich [sigmaaldrich.com]
• 5. isotope.com [isotope.com]
• 6. isotope.com [isotope.com]
• 7. C3:0 L-carnitine-d9 | Sigma-Aldrich [sigmaaldrich.com]

Safety & Regulatory Compliance

Proper Disposal of Acetyl-L-carnitine-d9: A Step-by-Step Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of chemical reagents is a critical component of laboratory safety and operational excellence. This guide provides essential, immediate, and logistical information for the proper disposal of Acetyl-L-carnitine-d9, a deuterated form of Acetyl-L-carnitine. As a stable isotope-labeled compound, its disposal follows general chemical waste procedures with specific considerations for its non-radioactive nature.

I. Hazard Assessment and Safety Precautions

Before handling Acetyl-L-carnitine-d9 for disposal, it is imperative to consult the Safety Data Sheet (SDS). Based on the SDS for the closely related compound, Acetyl-L-carnitine hydrochloride, the primary hazards include:

• Skin Irritation: Causes skin irritation.[1]

• Eye Irritation: Causes serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE) is mandatory:

• Gloves: Wear protective gloves.

• Eye Protection: Wear safety glasses with side-shields or goggles.

• Lab Coat: A standard lab coat is required.

• Respiratory Protection: If handling fine powders outside of a ventilated enclosure, a dust mask or respirator may be necessary to avoid breathing in dust.[1]

II. Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

For minor spills:

• Restrict Access: Cordon off the area to prevent unprotected personnel from entering.

• Ventilate: Ensure the area is well-ventilated.

• Clean-up:

  • For dry spills, carefully sweep or vacuum the material, avoiding dust generation. Place the collected material into a designated and labeled waste container.[2]

  • For wet spills, absorb the liquid with an inert material (e.g., vermiculite, sand, or earth) and place it in a sealed container for disposal.[2]

• Decontaminate: Wash the spill area thoroughly with soap and water.[2]

For major spills:

• Evacuate: Evacuate the immediate area.

• Alert: Notify your institution's Environmental Health and Safety (EHS) department or equivalent safety office.

• Ventilate: If safe to do so, increase ventilation to the area.

III. Disposal Procedures for Unused or Waste Acetyl-L-carnitine-d9

As Acetyl-L-carnitine-d9 is a stable, non-radioactive isotope-labeled compound, it does not require special handling for radioactivity. The disposal process should be in accordance with local, state, and federal regulations for chemical waste.[]

Step 1: Containerization

• Place the waste Acetyl-L-carnitine-d9, including any contaminated materials (e.g., weighing paper, gloves, pipette tips), into a clearly labeled, sealed, and appropriate waste container.

• The container should be made of a material compatible with the chemical (e.g., polyethylene (B3416737) or polypropylene).[2]

Step 2: Labeling

• Label the waste container clearly with the full chemical name: "Waste Acetyl-L-carnitine-d9".

• Include the approximate amount of waste.

• Attach a hazardous waste tag as required by your institution.

Step 3: Segregation

• Store the waste container in a designated, well-ventilated, and secure waste accumulation area.

• Do not mix Acetyl-L-carnitine-d9 waste with other waste streams unless explicitly permitted by your institution's EHS guidelines. In general, it is best practice to segregate different chemical wastes.

Step 4: Institutional Waste Pickup

• Arrange for the disposal of the waste through your institution's EHS department or a licensed professional waste disposal service.[4]

• Follow your institution's specific procedures for requesting a chemical waste pickup.

Quantitative Data Summary

Parameter	Value	Reference
Solubility in Water	50 mg/mL	[5]
Hazards	Skin Irritant, Eye Irritant, Respiratory Irritant	[1]

Logical Flow for Disposal Decision

References

• 1. chemos.de [chemos.de]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 4. cdnisotopes.com [cdnisotopes.com]
• 5. cosmobiousa.com [cosmobiousa.com]

Essential Safety and Logistical Information for Handling Acetyl-L-carnitine-d9

This guide provides essential procedural information for the safe handling and disposal of Acetyl-L-carnitine-d9, designed for researchers, scientists, and professionals in drug development. The following protocols are based on safety data sheets for Acetyl-L-carnitine-d9 and structurally similar compounds, ensuring a comprehensive approach to laboratory safety.

Hazard Identification and Personal Protective Equipment (PPE)

Acetyl-L-carnitine-d9 and its analogs are identified as substances that can cause skin irritation, serious eye irritation, and potential respiratory tract irritation.[1][2][3] Adherence to proper PPE protocols is mandatory to mitigate these risks.

Recommended Personal Protective Equipment:

• Eye Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4][5]

• Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) that have been inspected for integrity before use. Employ proper glove removal technique to prevent skin contact.[5]

• Body Protection: A laboratory coat or protective clothing is required to prevent skin exposure.[3][6]

• Respiratory Protection: If working in an area with insufficient ventilation or where dust formation is likely, use a NIOSH (US) or CEN (EU) approved particulate respirator (e.g., N95 or P1 type).[7][8]

Operational Plan for Handling Acetyl-L-carnitine-d9

A systematic approach to handling this compound is crucial for laboratory safety.

1. Preparation and Engineering Controls:

• Ventilation: All work should be conducted in a well-ventilated area. A chemical fume hood is recommended to control exposure.[6][8]

• Emergency Equipment: Ensure that a safety shower and an eyewash station are easily accessible.[4]

• Container Management: Keep the container tightly sealed when not in use to prevent moisture absorption and contamination.[4][7]

2. Step-by-Step Handling Procedure:

• Personal Hygiene: Wash hands thoroughly with soap and water before and after handling the compound. Do not eat, drink, or smoke in the work area.[8]

• Donning PPE: Put on all required PPE before entering the handling area.

• Dispensing: When weighing or transferring the solid material, minimize the generation of dust.

• Solution Preparation: If preparing a solution, slowly add the solvent to the solid to avoid splashing.

• Post-Handling: After completing the task, decontaminate the work surface and properly store or dispose of the chemical.

3. Spill Management:

• Minor Spills: For small dry spills, carefully sweep or vacuum the material, avoiding dust generation. Place the collected material into a sealed, labeled container for disposal.[9]

• Contaminated Surfaces: Clean the spill area with a damp cloth or absorbent material, then wash with soap and water.

• Personal Contamination: In case of skin contact, immediately wash the affected area with plenty of soap and water.[4][6] For eye contact, rinse cautiously with water for several minutes.[3][4]

Disposal Plan

• Waste Collection: Dispose of Acetyl-L-carnitine-d9 and any contaminated materials (e.g., gloves, weighing paper) in a designated and clearly labeled hazardous waste container.

• Regulatory Compliance: All chemical waste disposal must adhere to local, state, and federal regulations. It is recommended to use an approved waste disposal company.[4]

• Environmental Protection: Do not allow the chemical to enter drains or waterways.[2][8]

Quantitative Data

While specific quantitative toxicological data for Acetyl-L-carnitine-d9 is not widely available, information from related compounds provides guidance. Notably, no specific occupational exposure limits (OELs) have been established for this compound.[5][9] In the absence of specific limits, it is prudent to handle it as a potentially hazardous substance and minimize exposure.

Parameter	Value / Information	Source(s)
GHS Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	[1][2][3][8]
GHS Precautionary Statements	P261: Avoid breathing dust.P280: Wear protective gloves/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.	[2][3][8]
Occupational Exposure Limits (OEL)	No specific limits have been established. It is recommended to keep exposure as low as reasonably achievable.	[1][5][9]
General Guideline for Nuisance Dusts	TWA: 10 mg/m³ (inhalable dust)TWA: 3 mg/m³ (respirable dust)	[7]

Experimental Workflow Visualization

The following diagram outlines the logical flow for the safe handling of Acetyl-L-carnitine-d9 in a laboratory environment.

Caption: Safe Handling Workflow for Acetyl-L-carnitine-d9.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. fishersci.com [fishersci.com]
• 5. s3.amazonaws.com [s3.amazonaws.com]
• 6. dl.novachem.com.au [dl.novachem.com.au]
• 7. redox.com [redox.com]
• 8. chemos.de [chemos.de]
• 9. datasheets.scbt.com [datasheets.scbt.com]